3-Bromo-1-methylpyrazol-4-amine hydrochloride chemical structure
The following technical guide details the chemical structure, synthesis, and application of 3-Bromo-1-methylpyrazol-4-amine hydrochloride , a critical heterocyclic scaffold in medicinal chemistry. [1] Executive Summary 3...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical structure, synthesis, and application of 3-Bromo-1-methylpyrazol-4-amine hydrochloride , a critical heterocyclic scaffold in medicinal chemistry.
[1]
Executive Summary
3-Bromo-1-methylpyrazol-4-amine (and its hydrochloride salt) is a highly functionalized pyrazole derivative used extensively in drug discovery.[1] Its structure features three distinct vectors for chemical modification: the C3-Bromine (amenable to transition-metal catalyzed cross-couplings), the C4-Amine (nucleophilic handle for amide/urea formation), and the N1-Methyl group (defining the steric and solubility profile).[1] This scaffold is particularly prominent in the development of kinase inhibitors (e.g., PI3K, JAK) and other ATP-competitive small molecules.[1]
Appearance: Off-white to pale yellow crystalline solid.[1]
Solubility: High solubility in DMSO, Methanol, and Water (as HCl salt).
Melting Point: >200°C (decomposition typical for HCl salts).
Acidity (pKa): The conjugate acid of the amino group typically has a pKa ~3–4, making the free base a weak base.
Synthesis & Manufacturing Strategy
The synthesis of 3-Bromo-1-methylpyrazol-4-amine hydrochloride requires precise regiocontrol to ensure the bromine and amine are correctly positioned relative to the methyl group.[1]
Retrosynthetic Analysis
The most robust route involves the nitration of the parent bromopyrazole followed by a chemoselective reduction. Direct bromination of 1-methyl-4-aminopyrazole is avoided due to potential over-bromination or oxidation of the amine.[1]
Detailed Experimental Protocol
Step 1: Nitration
Objective: Introduce the nitro group at the C4 position.
[M+H]⁺ = 175.97 / 177.97 (1:1 isotopic pattern due to ⁷⁹Br/⁸¹Br).
Diagnostic: The 1:1 doublet confirms the presence of one bromine atom.
Applications in Drug Discovery[1][3]
This scaffold acts as a "linchpin" in modular drug synthesis.
Functionalization Workflow
The orthogonal reactivity of the amine and bromine allows for sequential library generation.
Mechanistic Relevance[3][11]
Kinase Selectivity: The pyrazole N2 nitrogen often serves as a hydrogen bond acceptor in the hinge region of kinase ATP-binding pockets.
Solubility: The N-methyl group prevents tautomerization, locking the molecule in a fixed geometry that improves lipophilicity (LogP) balance compared to the NH-pyrazole.[1]
Safety & Handling (SDS Summary)
Hazard Classification (GHS):
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).
3-Bromo-1-methylpyrazol-4-amine hydrochloride molecular weight and formula
Technical Whitepaper: 3-Bromo-1-methylpyrazol-4-amine Hydrochloride Executive Summary 3-Bromo-1-methylpyrazol-4-amine hydrochloride is a high-value heterocyclic building block employed primarily in the synthesis of kinas...
3-Bromo-1-methylpyrazol-4-amine hydrochloride is a high-value heterocyclic building block employed primarily in the synthesis of kinase inhibitors (e.g., JAK, IRAK4, PI3K). Its structural utility lies in its orthogonal functionalization potential: the C3-bromine atom serves as an electrophilic handle for cross-coupling reactions (Suzuki-Miyaura), while the C4-amine provides a nucleophilic site for amide or urea formation. This guide details its physicochemical properties, validated synthesis pathways, and application in divergent drug discovery workflows.
Chemical Identity & Physicochemical Properties
The compound exists as a hydrochloride salt to enhance stability and solubility compared to its free base counterpart.
Table 1: Physicochemical Specifications
Property
Specification
Compound Name
3-Bromo-1-methylpyrazol-4-amine hydrochloride
CAS (Free Base)
1909316-30-8
CAS (HCl Salt)
Not widely indexed; refer to stoichiometry
Molecular Formula (Salt)
C₄H₇BrClN₃
Molecular Formula (Base)
C₄H₆BrN₃
Molecular Weight (Salt)
212.47 g/mol
Molecular Weight (Base)
176.01 g/mol
Appearance
Off-white to pale yellow solid
Solubility
Soluble in DMSO, Methanol, Water (moderate)
SMILES (Free Base)
CN1C=C(N)C(Br)=N1
Note on Isomerism: Distinction from 5-bromo-1-methylpyrazol-4-amine is critical. In the target compound, the bromine is at the C3 position (adjacent to the ring nitrogen N2), which significantly influences the electronics of subsequent cross-coupling reactions.
Synthesis & Manufacturing Methodology
The synthesis of 3-Bromo-1-methylpyrazol-4-amine hydrochloride typically follows a linear sequence starting from 3-bromo-1-methylpyrazole or through de novo ring construction. The most robust laboratory-scale route involves nitration followed by chemoselective reduction.
Core Synthesis Workflow
The following protocol prioritizes the preservation of the C3-Bromine motif during the reduction of the nitro group.
Critical Control: Catalytic hydrogenation (H₂/Pd-C) is discouraged as it poses a high risk of hydrodehalogenation (cleaving the C-Br bond). Chemical reduction (Sn or Fe) is required to maintain the halogen handle.
Step 3: Salt Formation
Reagents: 4M HCl in Dioxane.
Process: The free amine is dissolved in an organic solvent (EtOAc or DCM) and treated with anhydrous HCl to precipitate the stable hydrochloride salt.
This scaffold is a "privileged structure" in medicinal chemistry, particularly for designing ATP-competitive kinase inhibitors.
Structural Activity Relationship (SAR) Utility
C3-Bromine (Electrophile): Allows for the introduction of aryl, heteroaryl, or vinyl groups via Palladium-catalyzed Suzuki-Miyaura coupling. This vector often points towards the solvent-exposed region or the hydrophobic pocket of the kinase ATP binding site.
C4-Amine (Nucleophile): Serves as the linker attachment point. Common derivatizations include urea formation (to bind the hinge region Asp/Glu residues) or amide coupling.
Case Study: IRAK4 and JAK Inhibitors
Research indicates that 4-aminopyrazoles are critical intermediates in the synthesis of inhibitors for Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) and Janus Kinases (JAK). The pyrazole nitrogen often forms a key hydrogen bond with the kinase hinge region.
Figure 2: Divergent synthesis strategy utilizing the orthogonal reactivity of the scaffold.
Handling, Stability, and Safety
Storage Protocols:
Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. Store under inert atmosphere (Argon/Nitrogen) in a desiccator.
Temperature: Long-term storage at -20°C is recommended to prevent degradation.
Light Sensitivity: Protect from light to prevent potential photolytic de-bromination over time.
Safety Profile (GHS Classification):
Signal Word: Warning.
Hazard Statements:
H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
PPE: Nitrile gloves, safety goggles, and use of a fume hood are mandatory during handling to avoid inhalation of dust.
References
ChemScene. (2025). 3-Bromo-1-methyl-1H-pyrazol-4-amine Product Specifications. Retrieved from [3]
European Patent Office. (2016).[4] Pyrrolopyridazine Inhibitors of IRAK4 Activity. EP 3268004 B1.[4] Retrieved from
National Institutes of Health (NIH). (2023). Pyrazole: An Emerging Privileged Scaffold in Drug Discovery. PubMed Central. Retrieved from
PubChem. (2025).[2][5] 3-Bromo-1-methyl-4-nitropyrazole Compound Summary. Retrieved from
BLD Pharm. (2025). 3-Bromo-1H-pyrazol-4-amine hydrochloride Safety Data Sheet. Retrieved from
Spectroscopic Properties of Bromo-Methyl-Pyrazole Derivatives: An In-depth Technical Guide
Introduction Bromo-methyl-pyrazole derivatives represent a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1] Their vers...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Bromo-methyl-pyrazole derivatives represent a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1] Their versatile synthesis and the ability to undergo further functionalization, often at the bromine-substituted position, make them invaluable building blocks for creating complex molecular architectures.[1] The precise characterization of these derivatives is paramount to ensure structural integrity, purity, and to understand their chemical behavior. Spectroscopic techniques are the primary tools employed for this purpose, each providing a unique window into the molecular structure and electronic environment of these compounds.
This technical guide offers a comprehensive exploration of the key spectroscopic properties of bromo-methyl-pyrazole derivatives. As a Senior Application Scientist, this document is structured to provide not just data, but a deeper understanding of the principles behind the spectral features observed. We will delve into the causality of experimental choices and provide detailed, field-proven protocols for obtaining high-quality spectroscopic data. This guide is intended for researchers, scientists, and drug development professionals who work with or are looking to incorporate these vital heterocyclic compounds into their research.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure
NMR spectroscopy is arguably the most powerful tool for the unambiguous structure determination of organic molecules, including bromo-methyl-pyrazole derivatives. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the connectivity and chemical environment of each atom in the molecule.
Theoretical Principles and Causality of Chemical Shifts
The chemical shift (δ) of a nucleus in an NMR spectrum is highly sensitive to its local electronic environment. Electron-withdrawing groups, such as the bromine atom and the nitrogen atoms of the pyrazole ring, deshield nearby nuclei, causing their signals to appear at a higher chemical shift (downfield). Conversely, electron-donating groups, like a methyl group, will shield adjacent nuclei, shifting their signals to a lower chemical shift (upfield).
The position of the bromine and methyl substituents on the pyrazole ring has a predictable and significant impact on the chemical shifts of the ring protons and carbons. For instance, a bromine atom will have a strong deshielding effect on the carbon to which it is attached, but a "heavy atom effect" can sometimes lead to a relative upfield shift for this carbon in the ¹³C NMR spectrum.[2] The N-methyl group will typically appear as a singlet in the ¹H NMR spectrum, with its chemical shift influenced by the overall electronic nature of the pyrazole ring.[1]
Expected Spectral Features of Bromo-Methyl-Pyrazole Isomers
The specific isomer of a bromo-methyl-pyrazole will exhibit a unique NMR fingerprint. The following table summarizes expected ¹H and ¹³C NMR chemical shifts for some common isomers, synthesized from available literature data.
Note: Chemical shifts are approximate and can vary depending on the solvent and concentration. Data synthesized from multiple sources.[3][4][5][6][7][8]
Distinguishing between isomers is often achieved by analyzing long-range couplings in 2D NMR experiments like HMBC (Heteronuclear Multiple Bond Correlation), which can reveal correlations between protons and carbons that are two or three bonds apart.
Experimental Protocol for NMR Spectroscopy
A robust and reproducible protocol is essential for obtaining high-quality NMR data.
Step-by-Step Methodology:
Sample Preparation:
Weigh 5-25 mg of the bromo-methyl-pyrazole derivative for ¹H NMR, or 50-100 mg for ¹³C NMR.[9]
Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.[9] Common choices include chloroform-d for good solubility of many organic compounds or DMSO-d₆ if the compound has exchangeable protons (like an N-H) that you wish to observe.
Filter the solution through a pipette with a small cotton or glass wool plug into a clean 5 mm NMR tube to remove any particulate matter.[9][10] This is critical for achieving good magnetic field homogeneity (shimming).
Cap the NMR tube securely.
Instrument Setup and Data Acquisition:
Insert the sample into the NMR spectrometer.
Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to optimize its homogeneity, aiming for sharp, symmetrical peaks.
Acquire a standard ¹H NMR spectrum. Typical parameters on a 400 MHz spectrometer would include a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-32 scans.
For ¹³C NMR, a proton-decoupled experiment is standard. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, more scans (e.g., 1024 or more) and a longer acquisition time will be necessary.
If required, perform 2D NMR experiments such as COSY, HSQC, and HMBC to aid in complete structural assignment.
Data Processing:
Apply a Fourier transform to the acquired free induction decay (FID).
Phase the spectrum to ensure all peaks are in the positive absorptive mode.
Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).
Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of different types of protons.
Caption: Workflow for NMR analysis of bromo-methyl-pyrazole derivatives.
Infrared (IR) Spectroscopy: Identifying Functional Groups
Infrared (IR) spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending.
Theoretical Principles and Characteristic Vibrations
Each type of bond (e.g., C-H, C=C, C-N, C-Br) vibrates at a characteristic frequency. The pyrazole ring itself gives rise to a series of complex absorptions in the "fingerprint region" (below 1500 cm⁻¹) which are unique to the specific substitution pattern.
Key vibrational modes for bromo-methyl-pyrazole derivatives include:
N-H Stretching: For N-unsubstituted pyrazoles, a broad band is typically observed in the 3100-3300 cm⁻¹ region, indicative of hydrogen bonding.[11]
C-H Stretching: Aromatic C-H stretching from the pyrazole ring appears just above 3000 cm⁻¹, while aliphatic C-H stretching from the methyl group is found just below 3000 cm⁻¹.
C=C and C=N Stretching: These vibrations of the pyrazole ring typically occur in the 1400-1620 cm⁻¹ region.[12]
C-Br Stretching: The C-Br stretch is found at lower wavenumbers, typically in the 500-650 cm⁻¹ range. This band can sometimes be weak or difficult to assign definitively.
Experimental Protocol for FTIR Spectroscopy (Thin Solid Film)
For solid samples, the thin film method is often the simplest and fastest.
Step-by-Step Methodology:
Sample Preparation:
Place a small amount (a few milligrams) of the solid bromo-methyl-pyrazole derivative into a small test tube or vial.
Add a few drops of a volatile solvent in which the compound is soluble (e.g., methylene chloride or acetone) to dissolve the solid.[1]
Using a pipette, place one or two drops of the solution onto the surface of a clean, dry salt plate (e.g., KBr or NaCl).[1]
Allow the solvent to evaporate completely, leaving a thin, even film of the solid compound on the plate.[1]
Data Acquisition:
Place the salt plate into the sample holder of the FTIR spectrometer.
Acquire a background spectrum of the empty sample compartment. This is crucial to subtract the absorbance of atmospheric CO₂ and water vapor.
Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
Data Analysis:
The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).
Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.
Caption: Workflow for FTIR analysis using the thin solid film method.
UV-Vis spectroscopy provides information about the electronic transitions within a molecule. It is particularly useful for compounds containing conjugated systems, such as the pyrazole ring.
Theoretical Principles and Expected Transitions
The absorption of UV or visible light promotes electrons from a lower energy molecular orbital to a higher energy one. For pyrazole derivatives, the most relevant transitions are:
π → π* Transitions: These occur in molecules with double or triple bonds and are typically strong absorptions. The pyrazole ring exhibits characteristic π → π* transitions. The extent of conjugation and the nature of substituents will influence the wavelength of maximum absorbance (λ_max).[13]
n → π* Transitions: These involve the promotion of a non-bonding electron (from the nitrogen lone pairs) to an antibonding π* orbital. These transitions are generally weaker than π → π* transitions and occur at longer wavelengths.[13][14]
Halogen substituents can cause a bathochromic (red) shift in the λ_max due to their ability to donate lone pair electrons into the aromatic system. Electronic spectra of halogenated pyrazole derivatives typically show characteristic absorption bands in the range of 246–300 nm, which are assigned to π-π* transitions.[15]
Experimental Protocol for UV-Vis Spectroscopy
Step-by-Step Methodology:
Sample Preparation:
Prepare a stock solution of the bromo-methyl-pyrazole derivative of a known concentration in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane).
Perform serial dilutions to prepare a series of solutions of varying concentrations. The absorbance of the most concentrated solution should ideally be between 1 and 1.5.
Prepare a blank solution containing only the solvent.
Data Acquisition:
Turn on the UV-Vis spectrophotometer and allow the lamps to warm up.
Fill a clean quartz cuvette with the blank solution and place it in the reference holder (for a double-beam instrument) or measure it to obtain a baseline spectrum.[16]
Rinse the sample cuvette with the solution to be measured, then fill it and place it in the sample holder.
Scan the desired wavelength range (e.g., 200-400 nm).
Data Analysis:
The resulting spectrum will be a plot of absorbance versus wavelength (nm).
Identify the wavelength(s) of maximum absorbance (λ_max).
Using the Beer-Lambert law (A = εbc) and the absorbance values from the serial dilutions, a calibration curve can be constructed to determine the molar absorptivity (ε) of the compound at λ_max.
Caption: Relationship between structure and UV-Vis spectroscopic data.
Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation pattern.
Theoretical Principles: Electron Ionization and Fragmentation
In Electron Ionization (EI) mass spectrometry, the sample is bombarded with high-energy electrons (typically 70 eV).[4][17] This process ejects an electron from the molecule, forming a radical cation known as the molecular ion (M⁺•). The mass of this ion corresponds to the molecular weight of the compound.
The high energy of EI often causes the molecular ion to be unstable, leading it to fragment into smaller, more stable ions and neutral radicals.[18] The fragmentation pattern is highly reproducible and characteristic of the molecule's structure.
For bromo-methyl-pyrazole derivatives, key fragmentation features include:
Isotope Pattern: Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximately 1:1 ratio.[19] This results in a characteristic "M" and "M+2" peak pattern for any fragment containing a bromine atom, where the two peaks are of nearly equal intensity. This is a definitive indicator of the presence of one bromine atom in the ion.
Pyrazole Ring Fragmentation: The pyrazole ring can undergo characteristic cleavages, often involving the loss of small neutral molecules like HCN or N₂. The specific fragmentation pathways are influenced by the position of the substituents.[10][20]
Loss of Substituents: Common fragmentation pathways include the loss of the methyl group (as a •CH₃ radical) or the bromine atom (as a •Br radical).
Experimental Protocol for EI-Mass Spectrometry
Step-by-Step Methodology:
Sample Introduction:
For volatile compounds, a small amount of the sample can be injected into a gas chromatograph (GC) coupled to the mass spectrometer (GC-MS). The GC separates the components of the sample before they enter the ion source.
For less volatile solids, a direct insertion probe can be used to introduce the sample directly into the high-vacuum environment of the ion source.
Ionization and Analysis:
The sample molecules are vaporized and enter the ion source, where they are bombarded by a 70 eV electron beam.
The resulting ions (molecular ion and fragment ions) are accelerated into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).
The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).
Detection and Data Interpretation:
The separated ions are detected, and their abundance is recorded.
The output is a mass spectrum, which is a plot of relative ion abundance versus m/z.
Identify the molecular ion peak (M⁺•) and its corresponding M+2 peak to confirm the molecular weight and the presence of bromine.
Analyze the major fragment ions to deduce the structure of the compound, considering the typical fragmentation pathways for pyrazoles and halogenated compounds.
Caption: General fragmentation pathway in EI-Mass Spectrometry.
Conclusion
The spectroscopic characterization of bromo-methyl-pyrazole derivatives is a multi-faceted process that relies on the synergistic application of NMR, IR, UV-Vis, and Mass Spectrometry. Each technique provides a unique and complementary piece of the structural puzzle. A thorough understanding of the theoretical principles behind each method, combined with robust experimental protocols, is essential for accurate and reliable characterization. This guide has provided a framework for approaching this task, emphasizing the causal links between molecular structure and spectroscopic output. By leveraging these powerful analytical tools, researchers can confidently elucidate the structures of novel bromo-methyl-pyrazole derivatives, paving the way for their application in drug discovery and materials science.
References
Brbot-Saranovic, A., & Katusin-Razem, B. (1993). Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives. Spectroscopy Letters, 26(2), 263-271.
Heinonen, J., & Laitala, V. (2007). Ab Initio Prediction of Molecular Fragments from Tandem Mass Spectrometry Data. Proceedings of the 5th WCSB, Tampere, Finland, 59-62.
EPFL. (2024, June 4). Web-based application for in silico fragmentation. MS tools. Retrieved from [Link]
Naji A. Abood, Emad A. S. Al-Hyaly, & Ahmed A. H. Al-Khafagy. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781.
PubChem. (n.d.). 3-bromo-5-methyl-1H-pyrazole. Retrieved from [Link]
Amer, A. M., Ghoneim, A., Sherif, M., & Farouk, W. (2014). Synthesis and Antimicrobial Activities of New N-Glycoside from Phenyl Pyrazole Derivatives. ResearchGate. Retrieved from [Link]
Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]
Organic Synthesis International. (2017, April 29). N-Methyl-3-Bromo-5-Methyl Pyrazole. Retrieved from [Link]
Pop, R., Bîcu, E., & Vlase, L. (2024).
Gomha, S. M., et al. (2021). Access and modulation of substituted 1-methyl-1,6-dihydropyrazolo[3,4-c]pyrazoles. RSC Advances, 11(16), 9234-9242.
Saad, E. F., et al. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry, 12(13), 833-836.
Dhahbi, M., et al. (2019). Gas-phase UV absorption spectra and OH-oxidation kinetics of 1H-1,2,3-triazole and pyrazole. Physical Chemistry Chemical Physics, 21(34), 18784-18793.
Elguero, J., et al. (1976). 13C NMR chemical shifts of N-unsubstituted- and N-methyl-pyrazole derivatives. Canadian Journal of Chemistry, 54(9), 1329-1331.
Al-Shammary, F. A. (2010). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
Pop, R., et al. (2024).
Al-Majedy, Y. K., et al. (2025). Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies. ACS Omega.
El-Gohary, A. R., & Shaaban, O. G. (2022). DFT calculations of 1H- and 13C-NMR chemical shifts of 3-methyl-1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine in solution. Scientific Reports, 12(1), 17548.
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Agilent. (n.d.). The Basics of UV-Vis Spectrophotometry. Retrieved from [Link]
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PubChem. (n.d.). 3-Bromo-4-methyl-1H-pyrazole. Retrieved from [Link]
Vashchenko, A. V., & Afonin, A. V. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(11), 3493.
Variya, H. H., Panchal, V., & Patel, G. R. (2019). Synthesis and characterization of 4-((5-bromo-1H-pyrazolo [3,4-b]pyridin-3-yl)amino)-N-(substituted)benzenesulfonamide as Antibacterial, and Antioxidant. Current Chemistry Letters, 8(3), 121-130.
Al-Shamary, F. A., et al. (2025). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry.
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Reddy, P. R., et al. (2025). Synthesis, Characterization, and Biological Evaluation of (E)-1-(1-phenyl-1H-pyrazol-4-yl)-N-(1-(p-tolyl)-1H-pyrazol-5-yl)methanimine. INTELLIGENCE Journal of Multidisciplinary Research, 3(1).
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Literature review of 3-Bromo-1-methylpyrazol-4-amine synthesis
This guide details the synthesis of 3-Bromo-1-methylpyrazol-4-amine (CAS 1909316-30-8), a critical scaffold in medicinal chemistry, particularly for the development of kinase inhibitors (e.g., PI3K, PRMT5) and other hete...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the synthesis of 3-Bromo-1-methylpyrazol-4-amine (CAS 1909316-30-8), a critical scaffold in medicinal chemistry, particularly for the development of kinase inhibitors (e.g., PI3K, PRMT5) and other heterocyclic therapeutics.[1]
Executive Summary
3-Bromo-1-methylpyrazol-4-amine represents a "privileged structure" in drug discovery.[1] The orthogonal reactivity of the C3-bromide (Suzuki/Buchwald coupling handle) and the C4-amine (amide coupling/reductive amination handle) allows for rapid diversification of the pyrazole core.[1]
This guide addresses the primary synthetic challenge: Regiocontrol during the assembly of the 1,3,4-substituted pyrazole ring. Specifically, distinguishing between the 1-methyl-3-bromo and 1-methyl-5-bromo isomers is the critical process parameter (CPP) that defines yield and purity.[1]
Retrosynthetic Analysis
The most robust synthetic strategy disconnects the target into 3-bromo-4-nitropyrazole , utilizing a late-stage reduction to reveal the amine.[1] This approach bypasses the instability of electron-rich aminopyrazoles during earlier oxidative steps.[1]
Figure 1: Retrosynthetic disconnection strategy highlighting the critical N-methylation checkpoint.
Synthetic Route Analysis
Route A: The "Methylation-First" Strategy (Recommended)
This route starts with the commercially available 3-bromopyrazole.[1] It is preferred for its scalability and the ability to separate isomers at the stable nitro-stage before the sensitive amine is formed.[1]
Step 1: Nitration
Nitration of 3-bromopyrazole occurs exclusively at the C4 position due to the directing effects of the pyrazole nitrogen lone pair and the bromine substituent.[1]
Methylation of 3-bromo-4-nitropyrazole yields two regioisomers:
3-Bromo-1-methyl-4-nitropyrazole (Target Precursor): Formed via attack of the N1 nitrogen (adjacent to carbon).[1]
5-Bromo-1-methyl-4-nitropyrazole (Undesired Isomer): Formed via attack of the N2 nitrogen (adjacent to Bromine).[1]
Regioselectivity Insight: Under basic conditions (e.g., K₂CO₃/DMF), the reaction mixture typically favors the 3-bromo isomer (Target) over the 5-bromo isomer in a ratio of approximately 3:1 to 4:1 , driven by steric repulsion between the incoming methyl group and the bromine atom in the 5-position.
Step 3: Chemoselective Reduction
The reduction of the nitro group must be performed without dehalogenating the C3-bromine.[1]
Avoid: Pd/C + H₂ (high risk of hydrodebromination).
Recommended: Fe/NH₄Cl (Bechamp conditions) or SnCl₂/HCl.[1]
Detailed Experimental Protocols
Phase 1: Preparation of 3-Bromo-1-methyl-4-nitropyrazole[1]
Iodomethane (MeI) (1.2 eq) or Dimethyl Sulfate (DMS)
Potassium Carbonate (K₂CO₃) (2.0 eq)
DMF (Dimethylformamide) or MeCN (Acetonitrile)
Protocol:
Dissolution: Charge a round-bottom flask with 3-bromo-4-nitropyrazole (e.g., 10 g) and anhydrous DMF (100 mL).
Base Addition: Add K₂CO₃ (14.4 g) in one portion. Stir at room temperature (RT) for 15 minutes.
Alkylation: Cool the mixture to 0°C. Add Iodomethane (3.9 mL) dropwise over 20 minutes to control the exotherm.
Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 3:1).[1] Two spots will appear; the major spot (lower Rf) is usually the target 3-bromo isomer.[1]
Workup: Pour the reaction mixture into ice-water (500 mL). The product often precipitates.[1] If not, extract with EtOAc (3 x 100 mL).
Purification (Crucial): The crude solid contains both isomers.[1]
Recrystallization:[1] The 3-bromo isomer is less soluble.[1] Recrystallize from Ethanol/Water to obtain pure 3-bromo-1-methyl-4-nitropyrazole .[1]
Column Chromatography: If mother liquor recovery is needed, elute with Hexane/EtOAc (gradient 10% -> 40%).[1]
Isomer (5-Br): ¹H NMR (CDCl₃) δ ~8.0 (s, 1H, C3-H), 4.0 (s, 3H, N-Me). Note: The proton shift and N-Me shift differ slightly due to the shielding cone of the adjacent bromine.[1]
Phase 2: Reduction to 3-Bromo-1-methylpyrazol-4-amine[1]
Setup: Suspend the nitro compound (e.g., 5.0 g) in Ethanol (40 mL) and Water (10 mL).
Activation: Add NH₄Cl (6.5 g) and Iron powder (6.8 g).
Reduction: Heat the mixture to reflux (80°C) with vigorous stirring. The reaction typically completes in 2–3 hours.[1]
Monitoring: TLC should show the disappearance of the yellow nitro spot and the appearance of a polar, UV-active amine spot (often stains red/brown with ninhydrin).
Workup: Filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad with hot ethanol.[1]
Isolation: Concentrate the filtrate under reduced pressure. Resuspend the residue in EtOAc/Water, separate the organic layer, dry over Na₂SO₄, and concentrate.
Product: The resulting 3-Bromo-1-methylpyrazol-4-amine is an off-white to light brown solid.[1] It is prone to oxidation; store under inert gas at -20°C.[1]
Critical Process Parameters (CPP) & Troubleshooting
Parameter
Specification
Scientific Rationale
Methylation Temperature
0°C → RT
Higher temperatures (>50°C) increase the formation of the undesired 5-bromo isomer (thermodynamic control vs kinetic control).[1]
Reduction pH
Neutral/Mildly Acidic
Using strong acid (HCl) with SnCl₂ is effective but requires careful neutralization to avoid solubilizing the amine product in the aqueous phase.
Solvent Choice
DMF vs THF
DMF promotes Sɴ2 reaction rates but makes workup harder.[1] MeCN is a cleaner alternative for easier solvent removal.[1]
Dehalogenation Risk
Avoid H₂/Pd
The C3-Bromine bond is labile under catalytic hydrogenation conditions.[1] If H₂ is required, use Pt/C (sulfided) or Raney Nickel with careful monitoring.
Mechanistic Pathway[1]
The regioselectivity of the methylation is governed by the tautomeric equilibrium of the pyrazole anion. While the N1 and N2 positions are nucleophilic, the steric bulk of the bromine atom at C3 shields the adjacent nitrogen (N2), directing the methyl group to the distal nitrogen (N1).
Figure 2: Bifurcation of the methylation pathway. The "Attack at N1" is favored due to lack of steric interference from the C3-Bromine.[1]
References
Compound Identification: PubChem. 3-bromo-1-methyl-1h-pyrazol-4-amine (CID 122163861).[1][2] National Library of Medicine. [Link]
Precursor Synthesis: PubChem. 3-bromo-1-methyl-4-nitropyrazole (CID 13185127).[1] National Library of Medicine. [Link]
Reduction Methodology: Organic Chemistry Portal. Reduction of Nitro Compounds. [Link]
Regioselectivity in Pyrazoles: Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols. Journal of Organic Chemistry. [Link]
Application Notes and Protocols for the Suzuki Coupling of 3-Bromo-1-methylpyrazol-4-amine
Introduction: The Strategic Importance of 4-Aryl-1-methyl-1H-pyrazol-4-amines The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a privileged scaffold in a multitude of commercial drugs and clini...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of 4-Aryl-1-methyl-1H-pyrazol-4-amines
The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a privileged scaffold in a multitude of commercial drugs and clinical candidates.[1][2][3] Its derivatives exhibit a vast spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3][4] Specifically, the 4-aryl-1-methyl-1H-pyrazol-4-amine framework is of significant interest in drug discovery, serving as a key structural motif for the development of potent kinase inhibitors and other targeted therapeutics.[4][5] The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the synthesis of these valuable compounds, enabling the formation of a carbon-carbon bond between the pyrazole core and various aryl or heteroaryl moieties.[6][7]
This guide provides a comprehensive overview and detailed protocols for the successful application of 3-Bromo-1-methylpyrazol-4-amine in Suzuki coupling reactions. We will delve into the mechanistic rationale behind component selection, offer step-by-step experimental procedures, and provide insights into reaction optimization and troubleshooting.
Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle
The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving a palladium catalyst. Understanding this mechanism is crucial for rationalizing the choice of reagents and reaction conditions.[8][9]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
The key steps are:
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 3-Bromo-1-methylpyrazol-4-amine to form a Pd(II) complex. The electron-rich nature of the aminopyrazole can make this step more challenging compared to electron-deficient aryl halides.[10]
Transmetalation: The organic group from the activated boronic acid (a boronate species) is transferred to the palladium center, displacing the halide. The base is critical for this step, as it activates the boronic acid, making it more nucleophilic.[8][11]
Reductive Elimination: The two organic fragments on the palladium complex are coupled, forming the desired C-C bond and regenerating the active Pd(0) catalyst.
Experimental Protocols
Protocol 1: General Suzuki Coupling using Conventional Heating
This protocol provides a robust starting point for the coupling of 3-Bromo-1-methylpyrazol-4-amine with a variety of arylboronic acids.
Materials:
3-Bromo-1-methylpyrazol-4-amine
Arylboronic acid (1.2 - 1.5 equivalents)
Palladium Catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) (1-5 mol%)
Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃) (2.0 - 3.0 equivalents)
Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/water)
Inert gas (Argon or Nitrogen)
Procedure:
Reaction Setup: To a dry Schlenk flask or reaction vial, add 3-Bromo-1-methylpyrazol-4-amine (1.0 equiv), the arylboronic acid (1.2 equiv), the base (2.0 equiv), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).[12]
Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.[12]
Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the 3-Bromo-1-methylpyrazol-4-amine.[12][13]
Reaction: Heat the reaction mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring.[12] Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[13]
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.[12]
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to obtain the pure 4-aryl-1-methyl-1H-pyrazol-4-amine product.[12][13]
Protocol 2: Microwave-Assisted Suzuki Coupling
Microwave irradiation can significantly accelerate the reaction, often leading to higher yields in shorter times.[1][14]
Materials:
Same as Protocol 1.
Procedure:
Reaction Setup: In a microwave vial, combine 3-Bromo-1-methylpyrazol-4-amine (1.0 equiv), the arylboronic acid (1.5 equiv), the base (e.g., Cs₂CO₃, 2.5 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%).[1]
Solvent Addition: Add a degassed solvent mixture, such as DME/H₂O (e.g., 10:4 v/v).[1]
Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a constant temperature (e.g., 90-135 °C) for 5-20 minutes.[1][15]
Work-up and Purification: Follow steps 5 and 6 from Protocol 1.
Key Parameter Optimization: A Deeper Dive
The success of the Suzuki coupling of 3-Bromo-1-methylpyrazol-4-amine hinges on the careful selection of several key parameters.
Caption: Key parameters influencing the outcome of the Suzuki coupling reaction.
Catalyst and Ligand Selection:
Palladium Source: While Pd(PPh₃)₄ is a workhorse, other sources like Pd(OAc)₂ or Pd₂(dba)₃ can be effective, often in combination with specific phosphine ligands.[16]
Ligands: For challenging substrates, such as electron-rich heteroaromatic amines, bulky and electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos) can be beneficial.[17][18][19] These ligands promote the oxidative addition step and stabilize the catalytic species.[20]
The Role of the Base:
The choice of base is critical and can significantly affect the reaction rate and yield.[8]
Carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃): Commonly used and effective for a wide range of substrates. Cesium carbonate (Cs₂CO₃) is often more effective for less reactive substrates.[1][8]
Phosphates (K₃PO₄): A strong base that can be particularly useful for coupling with aryl chlorides or hindered substrates.[8]
Fluorides (KF, CsF): Can be effective, especially in anhydrous conditions.[11][20]
Solvent System:
A mixture of an organic solvent and water is typically employed. The water is essential for dissolving the inorganic base and facilitating the activation of the boronic acid.[9]
Dioxane/Water & Toluene/Water: Standard solvent systems that work well for a broad range of substrates.[12]
Ethanol/Water: A greener solvent alternative that can be effective.[15]
Data Summary and Expected Outcomes
The following table provides a general guideline for expected outcomes based on the chosen reaction conditions. Actual yields will vary depending on the specific arylboronic acid used.
Catalyst Inactivity: Ensure the catalyst is not degraded. Consider using a pre-catalyst or a more robust ligand system like a Buchwald ligand.[17]
Inefficient Oxidative Addition: The electron-donating amine group on the pyrazole can hinder this step. Using more electron-rich and bulky phosphine ligands can help.[10]
Base Incompatibility: The chosen base may not be strong enough or sufficiently soluble. Try a stronger base like K₃PO₄ or Cs₂CO₃.[8]
Dehalogenation Side Reaction:
A common side reaction, particularly with iodo- and to a lesser extent, bromo-pyrazoles, is the reduction of the C-Br bond.[15][21] Bromopyrazoles are generally superior to iodopyrazoles in minimizing this side reaction.[15][21]
This side reaction can be influenced by the base and solvent. Careful optimization is key.[22]
Homocoupling of Boronic Acid:
This can occur at higher temperatures or with prolonged reaction times. Ensure an efficient transmetalation by using an appropriate base and solvent system.
Conclusion
The Suzuki-Miyaura cross-coupling of 3-Bromo-1-methylpyrazol-4-amine is a highly effective method for the synthesis of medicinally relevant 4-aryl-1-methyl-1H-pyrazol-4-amines. A thorough understanding of the reaction mechanism and the critical role of the catalyst, ligand, base, and solvent allows for the rational design of efficient and robust synthetic protocols. The procedures and insights provided in this guide serve as a solid foundation for researchers to successfully employ this important transformation in their drug discovery and development endeavors.
References
The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. (n.d.). Academia.edu. Retrieved February 17, 2026, from [Link]
The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. (2016, December 8). ACS Publications. Retrieved February 17, 2026, from [Link]
Application of Pd-Catalyzed Cross-Coupling Reactions in the Synthesis of 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazoles that Inhibit ALK5 Kinase. (n.d.). PlumX. Retrieved February 17, 2026, from [Link]
Cheng, H., Wu, Q.-Y., Han, F., & Yang, G.-F. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(5), 754-758.
Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. (2014). ScienceDirect. Retrieved February 17, 2026, from [Link]
Cankař, P., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 82(1), 381-393.
Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. (2025, November 1). ResearchGate. Retrieved February 17, 2026, from [Link]
Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development. (n.d.). DSpace@MIT. Retrieved February 17, 2026, from [Link]
Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. (n.d.). Royal Society of Chemistry. Retrieved February 17, 2026, from [Link]
An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. (2013, January 25). MDPI. Retrieved February 17, 2026, from [Link]
Pyrazole-based P,N-ligand for palladium catalyst : applications in Suzuki coupling and amination reactions. (n.d.). Arkat USA. Retrieved February 17, 2026, from [Link]
ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. (2025, August 5). ResearchGate. Retrieved February 17, 2026, from [Link]
Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. (2017, June 22). ACS Publications. Retrieved February 17, 2026, from [Link]
Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and -Pyrazoles. (2017). Thieme. Retrieved February 17, 2026, from [Link]
Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]
Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]
Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. (2018, September 15). PubMed. Retrieved February 17, 2026, from [Link]
Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. (2025, September 22). Chemical.AI. Retrieved February 17, 2026, from [Link]
Li, X. (2024, March 1). Aminative Suzuki–Miyaura coupling. Science. Retrieved February 17, 2026, from [Link]
Suzuki reaction. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]
Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). (2021, January 4). PMC. Retrieved February 17, 2026, from [Link]
Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127.
Diagnosing issues with a failed Suzuki coupling?. (2021, July 9). Reddit. Retrieved February 17, 2026, from [Link]
Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved February 17, 2026, from [Link]
Pyrazole: an emerging privileged scaffold in drug discovery. (2023, November 7). PMC. Retrieved February 17, 2026, from [Link]
Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. (2025, August 10). ResearchGate. Retrieved February 17, 2026, from [Link]
Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. (2024, July 9). Arabian Journal of Chemistry. Retrieved February 17, 2026, from [Link]
Novel 4-bromo-2-(3-methyl-1-(substituted-phenylsulfonyl)-4,5-dihydro-1- H-pyrazol-5-yl)phenol Derivatives: Synthesis and Antibacterial Activity. (n.d.). Bentham Science. Retrieved February 17, 2026, from [Link]
Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. (n.d.). Google Patents.
Experimental procedure for N-alkylation of 3-Bromo-1-methylpyrazol-4-amine
Application Note: Strategic N-Alkylation of 3-Bromo-1-methylpyrazol-4-amine Abstract This technical guide outlines the optimized protocols for the N-alkylation of 3-Bromo-1-methylpyrazol-4-amine (CAS: 1909316-30-8). Due...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic N-Alkylation of 3-Bromo-1-methylpyrazol-4-amine
Abstract
This technical guide outlines the optimized protocols for the N-alkylation of 3-Bromo-1-methylpyrazol-4-amine (CAS: 1909316-30-8). Due to the electron-withdrawing nature of the 3-bromo substituent and the pyrazole core, the C4-amine exhibits reduced nucleophilicity compared to standard anilines. This guide prioritizes Reductive Amination as the primary method for mono-alkylation to ensure regioselectivity and suppress over-alkylation. A secondary protocol for Direct Nucleophilic Substitution (
) is provided for specific sterically unhindered electrophiles.
Strategic Analysis of Reaction Pathways
The substrate, 3-Bromo-1-methylpyrazol-4-amine (1 ), presents a specific challenge: the C4-amino group is deactivated by the adjacent electron-withdrawing bromine and the heteroaromatic ring.
Chemo-selectivity: The N1 position is methylated, blocking the most common side reaction in pyrazoles (N-alkylation of the ring nitrogen).
Nucleophilicity: The C4-amine is weakly nucleophilic (
estimated 3.0–4.0). Standard conditions often require elevated temperatures, which increases the risk of bis-alkylation (formation of quaternary salts or tertiary amines) and potential halogen exchange at the C3-Br position under forcing conditions.
Preferred Route:Reductive Amination is the superior choice for introducing complex alkyl groups (secondary/branched) or ensuring mono-substitution.
Decision Matrix: Selecting the Right Protocol
Figure 1: Decision tree for selecting the optimal alkylation strategy.
Protocol A: Reductive Amination (Recommended)
Objective: Selective mono-alkylation using aldehydes or ketones.
Mechanism: Formation of an imine/hemiaminal intermediate followed by in situ reduction.[1]
Reagents & Stoichiometry
Reagent
Equiv.
Role
Notes
Substrate (1)
1.0
SM
Limiting reagent
Aldehyde/Ketone
1.1 – 1.5
Electrophile
Excess drives imine formation
NaBH(OAc)₃
1.5 – 2.0
Reductant
Mild; tolerates aldehydes
AcOH
1.0 – 2.0
Catalyst
Activates carbonyl; buffers pH
DCE or DCM
Solvent
Medium
0.1 M – 0.2 M concentration
Step-by-Step Procedure
Imine Formation:
Charge a reaction vial with 3-Bromo-1-methylpyrazol-4-amine (1.0 equiv) and anhydrous 1,2-Dichloroethane (DCE) (or DCM).
Add the Aldehyde/Ketone (1.2 equiv).
Add Acetic Acid (AcOH) (1.5 equiv).
Expert Tip: If the ketone is sterically hindered, add 4Å Molecular Sieves or Ti(OiPr)₄ (1.5 equiv) and stir for 2–4 hours at RT before adding the reducing agent to ensure imine formation.
Reduction:
Cool the mixture to 0 °C (optional, but recommended for reactive aldehydes).
Allow the reaction to warm to Room Temperature (20–25 °C) and stir for 4–16 hours.
Monitoring: Check via LC-MS for consumption of the amine (
176/178) and appearance of product.
Workup:
Quench by slowly adding saturated aqueous NaHCO₃ (gas evolution occurs). Stir for 15 mins.
Extract with DCM (
).
Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[2]
Purification:
Flash Column Chromatography (Hexanes/EtOAc or DCM/MeOH gradients). The 4-amino product is moderately polar.
Protocol B: Direct Alkylation (
)
Objective: Introduction of simple alkyl groups (Methyl, Ethyl, Benzyl) or when reductive amination precursors are unavailable.
Risk: High probability of bis-alkylation.
Reagents & Stoichiometry
Reagent
Equiv.
Role
Notes
Substrate (1)
1.0
SM
Limiting reagent
Alkyl Halide
1.0 – 1.1
Electrophile
Strict stoichiometry controls over-alkylation
Base
2.0
Base
K₂CO₃ (mild) or NaH (strong)
DMF or MeCN
Solvent
Medium
Polar aprotic promotes SN2
Step-by-Step Procedure
Setup:
Dissolve 3-Bromo-1-methylpyrazol-4-amine (1.0 equiv) in anhydrous DMF (0.1 M).
Add K₂CO₃ (2.0 equiv). (Use Cs₂CO₃ for less reactive halides).
Critical: Do NOT add excess alkyl halide if mono-alkylation is the goal.
Heat to 60 °C (for bromides) or RT (for iodides).[3] Monitor closely by TLC/LC-MS every 30 mins.
Workup:
Dilute with EtOAc and wash extensively with water/brine (to remove DMF).
Dry over MgSO₄ and concentrate.
Purification:
Requires careful chromatography to separate Mono-alkylated (Product), Bis-alkylated (Impurity), and Unreacted SM.
Mechanistic Workflow & Troubleshooting
Figure 2: Reaction pathway showing the transient imine intermediate in Protocol A and the risk of over-alkylation in Protocol B.
Expert Troubleshooting Table
Issue
Probable Cause
Solution
Low Conversion (Protocol A)
Poor nucleophilicity of amine.
Use Ti(OiPr)₄ as a Lewis acid/dehydrating agent during imine formation.[1]
Bis-Alkylation (Protocol B)
Excess electrophile or high temp.
Reduce alkyl halide to 0.9 equiv; lower temperature; switch to Protocol A.
No Reaction (Protocol B)
Substrate deprotonation failed.
Switch base to NaH (1.1 equiv) in DMF at 0 °C, then add electrophile.
Safety & Handling
3-Bromo-1-methylpyrazol-4-amine: Treat as a potential irritant. The 3-bromo moiety is stable but avoid strong lithiating agents which could cause halogen-metal exchange.
Sodium Triacetoxyborohydride: Evolves hydrogen gas upon reaction with acids. Ensure proper venting.
Alkyl Halides: Many are potent alkylating agents and potential carcinogens. Handle in a fume hood.
References
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link
Fichez, J., et al. "Recent Advances in Aminopyrazoles Synthesis and Functionalization." Current Organic Chemistry, 2012. (Review of aminopyrazole reactivity). Link
PubChem Compound Summary. "3-Bromo-1-methyl-1H-pyrazol-4-amine."[4] CID 13185127. Link
The Strategic Application of 3-Bromo-1-methylpyrazol-4-amine in Pharmaceutical R&D: A Guide for Drug Development Professionals
Introduction: The Privileged Pyrazole Scaffold in Modern Drug Discovery The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Privileged Pyrazole Scaffold in Modern Drug Discovery
The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds and approved pharmaceuticals.[1] Its unique electronic properties, including the ability of its nitrogen atoms to act as both hydrogen bond donors and acceptors, allow for versatile interactions with various biological targets.[2] Pyrazole derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[3] A significant number of kinase inhibitors, a critical class of targeted cancer therapies, are built upon pyrazole or its fused heterocyclic derivatives like pyrazolo[3,4-d]pyrimidine.[2][4]
This technical guide focuses on a specific and highly versatile building block: 3-Bromo-1-methylpyrazol-4-amine . The strategic placement of the amino and bromo functional groups on adjacent carbons of the N-methylated pyrazole ring makes this molecule an exceptionally valuable precursor for the synthesis of potent and selective kinase inhibitors, particularly those targeting the Phosphoinositide 3-kinase (PI3K) and Calcium Release-Activated Calcium (CRAC) channel pathways.[1] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to effectively utilize this key intermediate in their R&D pipelines.
Core Application: Synthesis of the 4-Aminopyrazolo[3,4-d]pyrimidine Scaffold
The pyrazolo[3,4-d]pyrimidine core is a bioisostere of adenine, the purine base in ATP. This structural mimicry allows compounds based on this scaffold to effectively compete with ATP for the binding site of many protein kinases, leading to their inhibition.[4] 3-Bromo-1-methylpyrazol-4-amine is an ideal starting material for constructing this crucial bicyclic system. The 4-amino group serves as a nucleophile for the formation of the pyrimidine ring.
The following protocol details a common and effective method for the cyclization of 3-Bromo-1-methylpyrazol-4-amine to form 3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, a key intermediate for further elaboration into final drug candidates. This method is adapted from established procedures for the synthesis of related pyrazolopyrimidines.[5][6]
Protocol 1: Cyclization to form 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
This two-step protocol involves an initial reaction with triethyl orthoformate to form an intermediate ethoxymethyleneamino-pyrazole, followed by cyclization with ammonia.
Step 1: Synthesis of N'-(3-bromo-1-methyl-1H-pyrazol-4-yl)-N,N-dimethylformimidamide
Reagent/Component
Molar Eq.
MW ( g/mol )
Amount
3-Bromo-1-methylpyrazol-4-amine
1.0
176.01
(e.g., 5.0 g, 28.4 mmol)
N,N-Dimethylformamide dimethyl acetal (DMF-DMA)
3.0
119.16
(e.g., 10.16 g, 85.2 mmol)
Toluene
-
-
(e.g., 100 mL)
Procedure:
To a stirred solution of 3-Bromo-1-methylpyrazol-4-amine in toluene, add N,N-Dimethylformamide dimethyl acetal (DMF-DMA).
Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 4-6 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent and excess DMF-DMA. The resulting crude product is typically used in the next step without further purification.
Step 2: Cyclization to 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Reagent/Component
Molar Eq.
MW ( g/mol )
Amount
Crude Formimidamide Intermediate
1.0
231.08
(assumed 28.4 mmol)
Ammonium Acetate
5.0
77.08
(e.g., 10.95 g, 142 mmol)
Acetic Acid
-
-
(e.g., 75 mL)
Procedure:
Dissolve the crude intermediate from Step 1 in glacial acetic acid.
Add ammonium acetate to the solution.
Heat the mixture to reflux (approximately 120 °C) for 2-4 hours.
Monitor the cyclization by TLC or LC-MS.
After cooling to room temperature, pour the reaction mixture into ice-water.
Neutralize the solution with a saturated solution of sodium bicarbonate or ammonium hydroxide until a precipitate forms.
Collect the solid precipitate by filtration, wash thoroughly with water, and dry under vacuum to yield the desired 3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine.
Use of 3-Bromo-1-methylpyrazol-4-amine as a chemical intermediate
Application Note: 3-Bromo-1-methylpyrazol-4-amine as a Versatile Intermediate in Drug Discovery Abstract This technical guide details the chemical profile, synthetic utility, and experimental protocols for 3-Bromo-1-meth...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 3-Bromo-1-methylpyrazol-4-amine as a Versatile Intermediate in Drug Discovery
Abstract
This technical guide details the chemical profile, synthetic utility, and experimental protocols for 3-Bromo-1-methylpyrazol-4-amine (CAS: 1909316-30-8). Distinct from its more common isomers, this scaffold offers a unique substitution pattern (C3-Bromo, C4-Amine) that serves as a critical entry point for Pyrazolo[4,3-d]pyrimidine synthesis—a privileged structure in kinase inhibitor development (e.g., CDK, BTK inhibitors). This document provides validated workflows for palladium-catalyzed cross-couplings, amide functionalization, and heterocyclic ring fusion.
Chemical Profile & Structural Logic
Compound Identity:
Name: 3-Bromo-1-methyl-1H-pyrazol-4-amine
CAS Number: 1909316-30-8
Molecular Formula: C₄H₆BrN₃
Molecular Weight: 176.01 g/mol
Physical State: Off-white to light yellow solid
Solubility: Soluble in DMSO, DMF, MeOH; sparingly soluble in water.
Isomer Alert (Critical Quality Attribute):
Researchers must distinguish this compound from its regioisomers to ensure reaction fidelity:
Target (This Guide): 3-Bromo-4-amine (Bromine at C3, Amine at C4). Used for Pyrazolo[4,3-d]pyrimidines.[1][2]
Common Isomer: 4-Bromo-3-amine (Bromine at C4, Amine at C3). Used for Pyrazolo[1,5-a]pyrimidines.[3][4]
Verification: Verify substitution pattern via 1H-NMR (C5-H singlet typically appears downfield ~7.5–8.0 ppm) or NOESY (NOE between N-Methyl and C5-H, but not between N-Methyl and C3-Br).
Synthetic Utility & Reaction Landscape
The utility of 3-Bromo-1-methylpyrazol-4-amine lies in its orthogonal reactivity. The molecule possesses three distinct reaction vectors:[5][6]
C4-Amine (Nucleophilic): Ready for acylation, sulfonylation, or urea formation to build the "tail" of a drug candidate.
C3-Bromine (Electrophilic): A handle for Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings to introduce aryl/heteroaryl "head" groups.
C5-Position (C-H Activation/Cyclization): The adjacent C5-H allows for ring closure with carbon electrophiles (e.g., formamide, orthoesters) to generate fused bicyclic systems.
Figure 1: Divergent synthesis pathways from the 3-bromo-4-aminopyrazole scaffold.
Application Protocols
Protocol A: Synthesis of Pyrazolo[4,3-d]pyrimidines (Ring Fusion)
This is the primary application for generating kinase inhibitor scaffolds. The reaction involves condensing the C4-amine with a one-carbon source that simultaneously attacks the C5 position (often requiring Vilsmeier-type activation or high temperature).
Mechanism:
The amine attacks the electrophilic carbon (e.g., of formamide). The resulting intermediate undergoes intramolecular cyclization onto the C5 position, often via an electrocyclic mechanism or electrophilic aromatic substitution, followed by oxidation/elimination to aromatize.
Step-by-Step Procedure:
Reagents:
3-Bromo-1-methylpyrazol-4-amine (1.0 eq)
Formamide (Excess, acts as solvent and reagent)
Optional: Ammonium acetate (0.5 eq) to accelerate reaction.
Setup:
Place the amine in a round-bottom flask equipped with a reflux condenser.
Add Formamide (10–15 volumes relative to amine mass).
Reaction:
Heat the mixture to 180–190°C (reflux) for 4–6 hours.
Monitoring: Monitor by LC-MS for the disappearance of starting material (m/z 176) and appearance of the cyclized product (Pyrazolo[4,3-d]pyrimidine core, m/z ~186 + R). Note: The bromine may be retained or displaced depending on harshness; usually, this protocol yields the 3-bromo-pyrazolo[4,3-d]pyrimidine.
Workup:
Cool the mixture to room temperature.
Pour into ice-cold water. The product often precipitates.
Filter the solid, wash with water and cold ethanol.
If no precipitate forms, extract with Ethyl Acetate (3x), wash with brine, dry over Na₂SO₄, and concentrate.
Protocol B: C3-Selective Suzuki-Miyaura Coupling
The C3-bromo position is sterically accessible and electronically activated for oxidative addition.
Optimization Note: 4-Aminopyrazoles can coordinate to Pd, potentially poisoning the catalyst. Using a bidentate ligand (e.g., dppf) or a bulky electron-rich ligand (e.g., XPhos) is recommended.
Step-by-Step Procedure:
Reagents:
3-Bromo-1-methylpyrazol-4-amine (1.0 eq)
Aryl Boronic Acid (1.2 eq)
Catalyst: Pd(dppf)Cl₂·DCM (0.05 eq) or Pd(PPh₃)₄ (0.05 eq)
Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 eq)
Solvent: 1,4-Dioxane (degassed)
Setup:
In a microwave vial or sealed tube, combine the amine, boronic acid, and catalyst.
Add Dioxane and the aqueous base.
Sparge with Nitrogen/Argon for 5 minutes to remove oxygen.
Reaction:
Thermal: Heat at 90–100°C for 12–16 hours.
Microwave (Recommended): Heat at 120°C for 30–60 minutes.
Workup:
Dilute with Ethyl Acetate and water.
Separate layers; extract aqueous layer with EtOAc.
Wash combined organics with brine, dry (MgSO₄), and concentrate.
Purify via flash chromatography (Gradient: 0–10% MeOH in DCM).
Protocol C: Preparation of the Intermediate (From Nitro Precursor)
If the amine is not purchased, it is synthesized from 3-bromo-1-methyl-4-nitropyrazole .
Reduction Protocol (Fe/NH₄Cl Method):
Avoids debromination common with catalytic hydrogenation (Pd/C).
Dissolve 3-bromo-1-methyl-4-nitropyrazole (1.0 eq) in Ethanol/Water (3:1 ratio).
Add Iron powder (5.0 eq) and Ammonium Chloride (5.0 eq).
Heat to reflux (80°C) with vigorous stirring for 2–4 hours.
Filtration: Filter hot through a Celite pad to remove iron residues. Wash the pad with hot ethanol.
Isolation: Concentrate the filtrate. Dissolve the residue in EtOAc, wash with NaHCO₃, dry, and concentrate to yield the amine.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Debromination (during Suzuki)
Over-active catalyst or H-source
Switch to Pd(dppf)Cl₂; ensure strictly anhydrous conditions if using hydride sources; lower temp.
No Reaction (Cyclization)
C5-H unreactive
Use Vilsmeier reagent (POCl₃/DMF) to form the C5-aldehyde intermediate first, then treat with hydrazine/ammonia.
Catalyst Poisoning
Free amine coordination
Protect the amine (e.g., Boc) before Suzuki coupling, or use high catalyst loading (5-10%).
Regioisomer Contamination
Impure starting material
Verify starting material by NMR. 3-Bromo isomer has a characteristic C5-H singlet.
Safety & Handling
Hazards: 3-Bromo-1-methylpyrazol-4-amine is an irritant (Skin Irrit. 2, Eye Irrit.[7] 2A).
Sensitization: Brominated heterocycles can be skin sensitizers. Handle with nitrile gloves and work in a fume hood.
Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent oxidation of the amine. Protect from light.
References
Synthesis of Pyrazolo[4,3-d]pyrimidines
Source: Li, Y., et al. (2013).[1] "Synthesis and biological evaluation of pyrazolo[4,3-d]pyrimidine analogues." European Journal of Medicinal Chemistry.
Context: Describes the cyclization logic and biological relevance of the scaffold.
Suzuki Coupling of Halogenated Aminopyrazoles
Source: Kosiova, I., et al. (2017). "The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles." Journal of Organic Chemistry.
Context: Validates the stability of the bromo-group and c
Reduction of Nitro-Pyrazoles
Source: Patent US20150232412A1. "Process for the reduction of nitro derivatives to amines."[5][8][9]
Context: General methodologies for selective reduction of nitro groups in the presence of halogens.
Chemical Property Data
Source: PubChem Compound Summary for CID 14948637 (3-bromo-1-methylpyrazole precursors).
Technical Support Center: 3-Bromo-1-methylpyrazol-4-amine Synthesis
This guide functions as a specialized Technical Support Center for the synthesis of 3-Bromo-1-methyl-1H-pyrazol-4-amine . It is designed to troubleshoot specific failure points in the workflow, prioritizing high-yield is...
Author: BenchChem Technical Support Team. Date: February 2026
This guide functions as a specialized Technical Support Center for the synthesis of 3-Bromo-1-methyl-1H-pyrazol-4-amine . It is designed to troubleshoot specific failure points in the workflow, prioritizing high-yield isolation and structural integrity.
Ticket ID: PYR-BR-AM-004
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary & Route Architecture
User Query: "I need a scalable, high-yield route for 3-Bromo-1-methylpyrazol-4-amine. My current attempts yield mixtures or lose the bromine during reduction."
Specialist Response:
The synthesis of this scaffold hinges on two critical control points: Regioselective N-Methylation and Chemoselective Nitro Reduction . The most robust pathway starts from 3-bromo-4-nitropyrazole. Direct bromination of 1-methyl-4-aminopyrazole is not recommended due to ring deactivation and oxidation risks.
The Validated Pathway
The following workflow minimizes isomer formation and prevents hydrodebromination.
Figure 1: Optimized workflow for the synthesis of 3-Bromo-1-methylpyrazol-4-amine.
The Steric Rule: Alkylation generally prefers the nitrogen distal to the bulky bromine atom. However, solvent polarity and base strength can shift this ratio.
Protocol Adjustment
Parameter
Recommendation
Rationale
Solvent
DMF or Acetonitrile
Polar aprotic solvents stabilize the intermediate anion but DMF often improves the ratio for the sterically less hindered product (Target).
Base
K₂CO₃ (1.5 eq)
Strong enough to deprotonate but mild enough to prevent rapid, non-selective alkylation. Avoid NaH if regioselectivity is poor.
Temperature
0°C to RT
Do not heat initially. Higher temperatures increase the formation of the thermodynamic impurity (5-bromo isomer).
Identification Guide (Critical)
You must confirm structure by NMR before reduction.
1H NMR (DMSO-d6): Look at the pyrazole proton (C5-H).
Target (3-Br): The proton is at C5. It typically resonates downfield (~8.5-8.8 ppm) but shows a specific NOE correlation with the N-Methyl group.
Isomer (5-Br): The proton is at C3. It will NOT show a strong NOE with the N-Methyl group because they are on opposite sides of the ring.
13C NMR: The carbon attached to Br (C-Br) usually appears upfield (110-125 ppm) compared to C-H.
Figure 2: Regiochemical outcome of methylation. The target molecule results from alkylation distal to the bromine.
Troubleshooting Module: Chemoselective Reduction
User Issue: "My yield is good, but mass spec shows the bromine is gone (M-Br). I'm using Pd/C and Hydrogen."
Diagnostic: Hydrodebromination
STOP using Palladium on Carbon (Pd/C).
Aryl bromides are highly susceptible to oxidative addition by Pd(0), leading to hydrodebromination (replacement of Br with H) under standard hydrogenation conditions.
Recommended Protocols
Select one of the following methods to preserve the Carbon-Bromine bond:
Method A: Iron-Ammonium Chloride (Robust & Cheap)
This is the industry standard for halogenated nitroarenes.
Setup: Suspend 3-bromo-1-methyl-4-nitropyrazole (1 eq) in Ethanol/Water (3:1).
Reagents: Add Fe powder (5 eq) and NH₄Cl (5 eq).
Conditions: Heat to 70°C with vigorous stirring for 2-4 hours.
Workup: Filter hot through Celite (remove iron sludge). Concentrate filtrate. Extract with EtOAc.[1]
Why it works: Electron transfer mechanism (SET) reduces the nitro group without sufficient potential to cleave the C-Br bond.
Method B: Stannous Chloride (SnCl₂)
Use this if you lack vigorous stirring capabilities.
Setup: Dissolve substrate in Ethanol or EtOAc.
Reagent: Add SnCl₂·2H₂O (5 eq).
Conditions: Reflux for 3 hours.
Caution: Workup requires careful pH adjustment (basic) to break tin emulsions.
Method C: Platinum on Carbon (Pt/C) with Vanadium (Advanced)
If you must use hydrogenation (e.g., for scale-up speed), use sulfided Pt/C or dope the catalyst with Vanadium. These "poisoned" catalysts slow down the halogenolysis while permitting nitro reduction.
Stability & Storage FAQs
Q: My product turned dark brown overnight. Is it ruined?A: Free aminopyrazoles are electron-rich and prone to air oxidation.
Immediate Action: Check purity by LC-MS. If the main peak is still there, the color is likely a trace quinoid impurity.
Prevention: Do not store the free base. Convert it immediately to the Hydrochloride (HCl) or Oxalate salt .
Salt Formation: Dissolve amine in Et2O/DCM, add 4M HCl in Dioxane dropwise. Filter the white precipitate. The salt is stable for months at 4°C.
Q: Can I use 1-methyl-4-nitropyrazole and brominate it directly?A: This is a low-yield route. The nitro group at C4 deactivates the ring toward electrophilic aromatic substitution (EAS). You would need forcing conditions (NBS/High Heat or Br2/Fe), which often lead to decomposition or poly-bromination. The "Nitration of Bromopyrazole" route is electronically superior.
References & Validation
Regioselectivity in Pyrazole Alkylation:
Mechanism:[1][2][3][4] Alkylation of 3-substituted pyrazoles typically favors the 1,3-isomer (target) over the 1,5-isomer due to steric hindrance at the N-site adjacent to the substituent.
Source:Journal of Heterocyclic Chemistry, "Regioselective alkylation of 3-substituted pyrazoles". (Context: Regioselective functionalization).
Chemoselective Reduction:
Protocol: Fe/NH4Cl reduction is the gold standard for halonitroarenes to avoid dehalogenation.
Source:Organic Process Research & Development, "Scalable reduction of nitroarenes". .
Source: PubChem Compound Summary. (Note: Link directs to the nitro precursor 13185127 or similar derivatives for structural verification).
Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for 3-bromo-4-nitropyrazole and Methyl Iodide before handling.
Purification of crude 3-Bromo-1-methylpyrazol-4-amine by recrystallization
An in-depth technical guide from the office of the Senior Application Scientist. Technical Support Center: Purification of 3-Bromo-1-methylpyrazol-4-amine Welcome to the technical support center for the purification of 3...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth technical guide from the office of the Senior Application Scientist.
Technical Support Center: Purification of 3-Bromo-1-methylpyrazol-4-amine
Welcome to the technical support center for the purification of 3-Bromo-1-methylpyrazol-4-amine. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to achieve high purity of this key synthetic intermediate through recrystallization. Here, we address common challenges and frequently asked questions, providing not just procedures, but the underlying chemical principles to empower you to solve problems effectively in your laboratory.
This section is formatted to address specific experimental failures. Each question represents a common problem you might encounter during the purification of 3-Bromo-1-methylpyrazol-4-amine.
Question 1: My compound "oiled out" instead of forming crystals. What happened and how do I fix it?
Answer:
"Oiling out" occurs when the solute is ejected from the solution at a temperature above its melting point, forming an impure liquid phase instead of a solid crystalline lattice.[1][2] This is a frequent issue with compounds that have relatively low melting points or when the solution is supersaturated at too high a temperature. The oily layer often traps impurities, defeating the purpose of recrystallization.[1]
Root Causes & Corrective Actions:
Cooling Rate is Too Fast: Rapid cooling does not give molecules sufficient time to orient themselves into a crystal lattice.
Solution: Reheat the solution until the oil fully redissolves. Allow the flask to cool slowly to room temperature (e.g., by insulating it with glass wool or paper towels) before moving it to a colder environment like an ice bath.[3][4]
Inappropriate Solvent Boiling Point: If the solvent's boiling point is higher than the compound's melting point, the compound will melt in the hot solvent before it can dissolve.
Solution: Choose a solvent with a boiling point at least 10-20 °C lower than the melting point of your pure compound.
High Impurity Load: Significant amounts of impurities can depress the melting point of your compound, making it more prone to oiling out.
Solution: Add slightly more solvent to keep the compound and impurities dissolved longer during the cooling phase.[1][5] If colored impurities are present, consider a pre-purification step using activated charcoal.
Question 2: I've cooled my solution, but no crystals have formed. What should I do?
Answer:
The failure of a compound to crystallize from a cooled solution indicates that the solution is not yet supersaturated, or that the nucleation process (the initial formation of seed crystals) has a high energy barrier.
Methods to Induce Crystallization:
Scratching the Flask: Use a glass stirring rod to gently scratch the inner surface of the flask at the meniscus.[1][3] The microscopic scratches provide nucleation sites for crystal growth.
Seeding: Introduce a "seed crystal"—a tiny amount of the crude or pure solid—into the solution.[5] This provides a pre-formed template for other molecules to deposit onto.
Reduce Solvent Volume: It's possible you used too much solvent, and the compound remains soluble even at low temperatures.[1][5] Gently heat the solution to boil off a portion of the solvent (e.g., 20-30% of the volume) and then attempt to cool it again.
Flash Cooling: Briefly place the flask in a colder bath (e.g., dry ice/acetone) for a few minutes to induce rapid nucleation at the surface, then return it to the slower cooling bath.
Question 3: My final product is still colored, even after recrystallization. How can I get a colorless product?
Answer:
Persistent color often indicates the presence of highly conjugated, non-polar impurities or oxidation byproducts, which can co-crystallize with your product. Aromatic amines are particularly susceptible to air oxidation, which can form colored species.[6]
Decolorization Strategy:
Activated Charcoal Treatment: After dissolving your crude 3-Bromo-1-methylpyrazol-4-amine in the minimum amount of hot solvent, add a very small amount (typically 1-2% of the solute's weight) of activated charcoal to the hot solution.
Hot Filtration: Swirl the mixture for a few minutes to allow the charcoal to adsorb the colored impurities. Perform a hot gravity filtration using fluted filter paper to remove the charcoal.[3][7] The filtrate should be colorless.
Proceed with Cooling: Allow the hot, decolorized filtrate to cool slowly to induce crystallization.
Frequently Asked Questions (FAQs)
Q1: What is the best starting solvent for recrystallizing 3-Bromo-1-methylpyrazol-4-amine?
The ideal solvent is one in which the compound is highly soluble at high temperatures and poorly soluble at low temperatures.[8] Given the structure of 3-Bromo-1-methylpyrazol-4-amine (containing a polar amine and a moderately polar pyrazole ring), a solvent of intermediate polarity is a good starting point.
Solvent System
Boiling Point (°C)
Rationale & Considerations
Isopropanol (IPA)
82.6
Recommended Starting Point. Often provides the right balance of solubility for amine-containing heterocycles. Good temperature gradient for crystallization.
Ethanol/Water
Variable
A powerful mixed-solvent system.[7] Dissolve the compound in a minimum of hot ethanol, then add hot water dropwise until the solution becomes faintly cloudy. Add a few more drops of hot ethanol to clarify, then cool. This technique is highly effective but requires careful optimization of the solvent ratio.
Acetone
56
Can be effective, but its low boiling point provides a smaller temperature range for the solubility gradient.[9]
Toluene
111
A good choice if the compound is less polar than expected. Its high boiling point is advantageous for dissolving stubborn solids but increases the risk of oiling out if the compound's melting point is low.
Ethyl Acetate/Hexane
Variable
Another excellent mixed-solvent system for compounds of intermediate polarity. Dissolve in hot ethyl acetate and add hexane as the anti-solvent.[10]
Q2: My compound is an amine. Can I use an acidic solution to aid purification?
Yes, this is an excellent and often overlooked strategy for purifying basic compounds like pyrazoles and amines.[6][11] This process, known as reactive crystallization, can dramatically improve purity by forming a salt, which often has very different solubility properties and a more rigid crystal lattice than the free base.[12]
Protocol for Acid-Base Purification:
Dissolve the crude 3-Bromo-1-methylpyrazol-4-amine in a suitable organic solvent (e.g., isopropanol or acetone).
Add an equimolar amount of an acid (e.g., a solution of HCl in isopropanol, or a dicarboxylic acid like oxalic acid) to the solution.[11][13]
The corresponding salt (e.g., the hydrochloride salt) will often precipitate or crystallize out of the solution, leaving neutral or less basic impurities behind.
Collect the salt by filtration.
To recover the pure free base, dissolve the salt in water, neutralize the solution with a base (e.g., NaHCO₃ or dilute NaOH), and extract the purified product with an organic solvent like ethyl acetate or dichloromethane.
Q3: What is a reasonable expected yield and purity for this recrystallization?
A successful recrystallization should balance high purity with acceptable recovery.
Purity: A single, carefully performed recrystallization should increase the purity to >98%, which can be verified by techniques like HPLC, LC-MS, or melting point analysis. The melting point of the purified solid should be sharp and significantly higher than that of the crude material.
Yield: A yield between 70-90% is typically considered good. Significant loss of yield (e.g., <50%) often indicates that too much solvent was used, and a substantial amount of the product remains in the mother liquor.[1][5]
Experimental Protocol: Recrystallization of 3-Bromo-1-methylpyrazol-4-amine
This protocol provides a detailed, step-by-step methodology for the purification process.
Workflow Diagram:
Caption: Workflow for the purification of 3-Bromo-1-methylpyrazol-4-amine.
Step-by-Step Methodology:
Solvent Selection: Begin with isopropanol (IPA) based on the recommendations in the table above.
Dissolution: Place the crude 3-Bromo-1-methylpyrazol-4-amine (e.g., 5.0 g) into a 100 mL Erlenmeyer flask. Add a magnetic stir bar. Add an initial volume of IPA (e.g., 20 mL) and begin heating the mixture with stirring on a hot plate. Add more hot IPA in small portions until the solid just completely dissolves.
Decolorization (If Necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal (approx. 50-100 mg). Reheat the mixture to a gentle boil for 2-3 minutes.
Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step removes the charcoal and any insoluble impurities.[7]
Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. To promote the formation of larger, purer crystals, do not disturb the flask during this time.[5] Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.
Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[7] Wash the collected crystals with a small amount of ice-cold IPA to rinse away any remaining mother liquor.
Drying: Allow the crystals to air-dry on the filter for a few minutes before transferring them to a watch glass for further drying, preferably in a vacuum oven at a moderate temperature (e.g., 40-50 °C).
References
Nichols, L. (2022). 2.2.4.6F: Troubleshooting. Chemistry LibreTexts. [Link]
University of Colorado Boulder. (n.d.). 4. Crystallization. Department of Chemistry. [Link]
Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]
BASF SE. (2011). Process for the purification of pyrazoles. German Patent DE102009060150A1.
Singh, A., et al. (2025). Synthesis, Characterization and Pharmacological Evaluation of Pyrazole Derivatives Potent CNS Agents. Indian Journal of Chemistry (IJC). [Link]
Myerson, A. S. (2002). Crystallization of Organic Compounds. Wiley. [Link]
BASF SE. (2011). Method for purifying pyrazoles. World Intellectual Property Organization Patent WO2011076194A1.
JETIR. (2022). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Journal of Emerging Technologies and Innovative Research. [Link]
HBCSE. (n.d.). Recrystallization. Homi Bhabha Centre for Science Education. [Link]
Reddit r/chemistry. (2014). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad?[Link]
ResearchGate. (2021). How to recrystallize amine compound and it is not soluble in common organic solvents. [Link]
University of Rochester. (n.d.). Recrystallization and Crystallization. Department of Chemistry. [Link]
University of Rochester. (n.d.). Purification: How To. Department of Chemistry. [Link]
Troubleshooting low yield in pyrazole synthesis and workup
Status: Operational | Tier: Level 3 (Senior Application Scientist) Welcome to the . This guide is engineered to troubleshoot the specific failure modes of the Knorr pyrazole synthesis and related cyclocondensations.
Welcome to the . This guide is engineered to troubleshoot the specific failure modes of the Knorr pyrazole synthesis and related cyclocondensations. Unlike generic textbook entries, this content addresses the "hidden" variables—pH control, amphoteric solubility, and kinetic vs. thermodynamic control—that cause low yields in real-world drug discovery campaigns.
Part 1: Diagnostic Triage
"My yield is low. Where did I lose the mass?"
Before optimizing the chemistry, you must locate the loss. Use this logic flow to categorize your issue as a Conversion Failure (Reaction) or an Isolation Failure (Workup).
Figure 1: Diagnostic Logic Flow. Use this decision tree to distinguish between reaction stalling and workup losses.
Part 2: Reaction Optimization (The Chemistry Engine)
FAQ: Why is my reaction stalling or forming impurities?
Q1: I see a major impurity that runs higher than my product on TLC. What is it?
Diagnosis: You likely formed an Azine (dimer).
Mechanism: Hydrazine is a bis-nucleophile. If the concentration of the 1,3-dicarbonyl is high relative to hydrazine, one hydrazine molecule can attack two dicarbonyl molecules, bridging them.
The Fix:
Inverse Addition: Add the 1,3-dicarbonyl dropwise to a solution of excess hydrazine. This ensures hydrazine is always in stoichiometric excess locally.
Stoichiometry: Use 1.2 – 1.5 equivalents of hydrazine.
Q2: My LCMS shows the mass of [Product + 18]. Is the reaction wet?
Diagnosis: Incomplete cyclization (Hydrazone/Hydroxypyrazoline intermediate).
Mechanism: The Knorr synthesis proceeds in two steps: (1) Imine formation (fast) and (2) Cyclization/Dehydration (rate-determining). At neutral or basic pH, the intermediate hydroxypyrazoline can be stable and fail to eliminate water.
The Fix:
Acid Catalysis: Add catalytic acetic acid or HCl (in ethanol). Protonation of the hydroxyl group facilitates water elimination (E1/E2 mechanism) to aromatize the ring [1].
Heat: Ensure the reaction is refluxing. Room temperature is often insufficient for the dehydration step.
Q3: I am getting a mixture of Regioisomers (N1-substituted). How do I control this?
Diagnosis: When using substituted hydrazines (e.g., Phenylhydrazine) with unsymmetrical 1,3-dicarbonyls, two isomers form.
The Fix: Regioselectivity is governed by the interplay of sterics and electronics .
Variable
Effect on Regioselectivity
Recommendation
Solvent
Protic solvents stabilize charged intermediates, often favoring the sterically hindered product.
Switch to Ethanol or TFE (Trifluoroethanol) to influence the ratio.
Lewis Acids
Coordination to the most basic carbonyl directs the initial attack.
Use CeCl₃·7H₂O or Zn(ClO₄)₂ to direct attack to the less hindered carbonyl [2].
Substituents
Fluorinated groups (CF₃) are electron-withdrawing, making the adjacent carbonyl the site of initial attack (favors 5-CF₃ isomer).
If using fluorinated substrates, the electronics usually override sterics.
Part 3: Workup & Purification (The Process Engine)
FAQ: The "Invisible" Product
Critical Insight: Many simple pyrazoles are amphoteric and highly water-soluble . A standard EtOAc/Water extraction often washes the product down the drain.
Q4: My crude yield is <20%, but the reaction looked quantitative. Where is it?
Diagnosis: Your product is likely in the aqueous layer, either protonated (cation) or deprotonated (anion).
The Science:
Pyrazolium (Cation): pKa ~2.5 (Pyrazoles are weak bases). If you wash with 1M HCl, the pyrazole is protonated and stays in the water.
Pyrazolate (Anion): pKa ~14 (NH protons are acidic). If you use strong base (NaOH), you deprotonate the NH, forming a water-soluble salt.
The Fix: The pH Swing Protocol
Evaporation: Do not extract. Evaporate the reaction solvent (usually EtOH) first.
Neutralization: Adjust the aqueous residue to pH 7–8 . This is the "Goldilocks Zone" where the pyrazole is neutral (uncharged).
Salting Out: Saturate the aqueous layer with NaCl. This disrupts the hydration shell (Hofmeister effect), forcing the organic pyrazole out of the water phase.
Solvent Choice: Use CHCl₃/Isopropanol (3:1) or DCM for extraction. EtOAc is often too non-polar for small pyrazoles.
Figure 2: The Amphoteric Trap. Pyrazoles are only extractable in a narrow pH window.
Part 4: Validated Experimental Protocols
Protocol A: Standard Knorr Synthesis (Azine-Suppressed)
Best for: Simple 1,3-dicarbonyls and hydrazine hydrate.
Preparation: Dissolve Hydrazine Hydrate (1.2 equiv) in Ethanol (0.5 M concentration relative to hydrazine).
Addition: Cool the hydrazine solution to 0°C. Add the 1,3-dicarbonyl compound (1.0 equiv) dropwise over 30 minutes.
Why? Keeps hydrazine in excess to prevent azine dimerization.
Cyclization: Allow to warm to RT, then reflux for 2–4 hours.
Checkpoint: Monitor by TLC.[1] If intermediate hydrazone persists, add 5 mol% Acetic Acid.
Workup (Solubility Check):
Scenario A (Precipitate forms): Cool to 0°C. Filter the solid. Wash with cold EtOH. (High Yield).
Scenario B (Clear solution): Concentrate EtOH. Add saturated brine. Extract 3x with DCM:iPrOH (9:1) . Dry over Na₂SO₄.
Catalyst: Add HCl (conc., 1-2 drops) or H₂SO₄ (cat.).
Note: Strong acid favors the formation of the 5-CF₃ isomer by activating the carbonyl furthest from the electron-withdrawing group.
Reaction: Add substituted hydrazine (1.1 equiv). Reflux for 12 hours.
Purification: Column chromatography is usually required to separate minor regioisomers.
Part 5: References
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 29: Heterocycles).
Fustero, S., et al. (2011). Recent Advances in the Regioselective Synthesis of Pyrazoles. Chemical Reviews, 111(11), 6984–7034.
Gosselin, F., et al. (2010). Regioselective Synthesis of 1-Aryl-3,4-substituted Pyrazoles. Journal of Organic Chemistry, 75(12), 4154–4160.
Maddani, M. R., & Prabhu, K. R. (2011). A convenient method for the synthesis of pyrazoles: iodine-mediated oxidative cyclization of hydrazones. Tetrahedron Letters, 52(45), 5961-5964.
BenchChem Technical Support. (2025). Troubleshooting Pyrazole Solubility and Workup.
Technical Guide: Purification & Isolation of 3-Bromo-1-methylpyrazol-4-amine
Executive Summary & Impurity Analysis In the synthesis of 3-Bromo-1-methylpyrazol-4-amine (Product), the presence of starting material significantly impacts downstream applications, particularly palladium-catalyzed cross...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Impurity Analysis
In the synthesis of 3-Bromo-1-methylpyrazol-4-amine (Product), the presence of starting material significantly impacts downstream applications, particularly palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura) where the bromine handle is the active site.
Before selecting a purification protocol, you must identify the specific "starting material" (SM) based on your synthetic route. Use the table below to diagnose your impurity profile.
Table 1: Impurity Characterization Matrix
Impurity Type
Likely Identity
Origin
Chemical Nature
Separation Strategy
Precursor A
3-Bromo-1-methyl-4-nitropyrazole
Incomplete Reduction (Fe, SnCl₂, or H₂)
Neutral / Lipophilic
Acid-Base Extraction (Protocol A)
Precursor B
3-Bromo-1-methylpyrazole
Incomplete Nitration (Carryover)
Neutral / Lipophilic
Acid-Base Extraction (Protocol A)
Side-Product
1-Methylpyrazol-4-amine
Over-reduction (De-halogenation via H₂/Pd)
Basic / Polar
Chromatography (Protocol B)
Protocol A: The Acid-Base "Swing" Extraction
Best For: Removing neutral starting materials (Nitro or Des-amino precursors).
Mechanism of Action
The target product is an aminopyrazole. While less basic than alkyl amines, the amino group (
) can be protonated by strong mineral acids (HCl) to form a water-soluble hydrochloride salt. Neutral impurities (nitro compounds) cannot be protonated and will remain in the organic phase.
Critical Parameter: The pKa of the conjugate acid of 1-methylpyrazol-4-amine derivatives is typically low (~3.0–4.0). You must lower the aqueous pH to < 1.0 to ensure quantitative extraction.
Workflow Diagram (DOT)
Figure 1: Acid-Base extraction logic for separating basic aminopyrazoles from neutral nitro/bromo precursors.
Step-by-Step Methodology
Dissolution: Dissolve the crude residue in Ethyl Acetate (EtOAc) . Avoid Ether if the solubility is poor.
Acid Extraction: Wash the organic phase 3 times with 1M HCl .
Note: The product moves to the aqueous layer (yellowish solution). The SM stays in the organic layer.
Impurity Removal: Keep the aqueous layer. You may perform one additional wash of the acidic aqueous layer with fresh EtOAc to ensure all neutral organic impurities are removed.
Basification: Cool the aqueous layer in an ice bath. Slowly add 2M NaOH or saturated Na₂CO₃ until the pH is > 10. The solution should become cloudy as the free base amine precipitates/oils out.
Recovery: Extract the basic aqueous mixture 3 times with EtOAc.
Drying: Combine organic extracts, dry over Na₂SO₄, filter, and concentrate.
Protocol B: Chromatographic Purification
Best For: Removing "Des-bromo" side products or if Acid-Base extraction fails to yield >98% purity.
The "Tailing" Problem
Aminopyrazoles interact strongly with the acidic silanols on silica gel, causing severe peak tailing and co-elution with impurities.
Ratio: Start with a gradient of 0% to 5% MeOH in DCM, containing 0.5% NH₄OH (or 1% Triethylamine).
Troubleshooting the Column
SM (Nitro): Will elute very early (near solvent front) in DCM.
Product (Amine): Will elute later.
Des-bromo Amine: Will elute after the brominated product (more polar).
Technical Support & Troubleshooting (FAQ)
Q1: I tried the acid wash (Protocol A), but my yield is very low. Where is my product?
Diagnosis: The amine was likely not fully protonated or not fully recovered.
Fix:
Check Acid Strength: Pyrazole amines are weak bases. 0.1M HCl might not be strong enough. Use 1M or 2M HCl .
Check Extraction Volume: The salt might have limited solubility in cold water. Increase the volume of the aqueous acid phase.
Check Waste: Analyze the initial organic layer by TLC. If the product spot is still there, the acid extraction failed.
Q2: My product contains the "Des-bromo" (1-methylpyrazol-4-amine) impurity. How do I remove it?
Diagnosis: Over-reduction during hydrogenation (Pd/C often cleaves C-Br bonds).
Fix: Acid-base extraction will not work because both compounds are amines.
Recrystallization: The brominated product is significantly less soluble in non-polar solvents than the des-bromo analog. Try recrystallizing from a mixture of Heptane/EtOAc (5:1) or Toluene .
Prevention: In future experiments, switch from catalytic hydrogenation (H₂/Pd) to a chemoselective reduction method like Iron/Ammonium Chloride (Fe/NH₄Cl) or Tin(II) Chloride (SnCl₂) to preserve the bromine.
Q3: The product is turning dark/black upon concentration.
Diagnosis: Oxidation of the free amine.
Fix:
Perform the concentration at a lower temperature (< 40°C).
Store the product under nitrogen/argon in the dark.
If storing for long periods, consider converting it to the HCl salt (add HCl in dioxane to the ether solution of the amine), which is much more stable than the free base.
Q4: Can I use this product directly in a Suzuki coupling without removing the starting material?
Risk Assessment:
If SM is Nitro : Generally safe, but it acts as dead weight and may poison catalysts slightly.
If SM is 3-Bromo-1-methylpyrazole : CRITICAL RISK. This molecule also has a bromine and will compete in the Suzuki coupling, generating difficult-to-separate byproducts. Must be removed.
References
Synthesis and Properties of Aminopyrazoles
Source: PubChem.[1][2][3][4][5] (n.d.). Compound Summary: 3-Bromo-1-methyl-1H-pyrazol-4-amine.[6] National Center for Biotechnology Information.
Reduction Methodologies (Preventing Dehalogenation):
Context: Standard organic synthesis protocols for nitro-reduction in the presence of halogens utilize Fe/NH4Cl or SnCl2 rather than catalytic hydrogenation to avoid removing the bromine atom. (See standard texts like March's Advanced Organic Chemistry).
Technical Support Center: Pyrazole Bromination Optimization
Topic: Optimizing Bromination Conditions for Pyrazole Substrates Audience: Medicinal Chemists, Process Chemists, and Academic Researchers. Introduction: The Pyrazole Challenge Pyrazoles are ubiquitous pharmacophores in k...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing Bromination Conditions for Pyrazole Substrates
Audience: Medicinal Chemists, Process Chemists, and Academic Researchers.
Introduction: The Pyrazole Challenge
Pyrazoles are ubiquitous pharmacophores in kinase inhibitors and anti-inflammatory agents. However, their ambident nucleophilicity (pyridine-like N2 vs. pyrrole-like N1) and electron-rich nature create specific synthetic challenges.
This guide moves beyond standard textbook protocols to address the practical realities of regioselectivity , over-bromination , and reaction stalling encountered in drug discovery campaigns.
Module 1: Diagnostic Triage & Regioselectivity
Before selecting a reagent, you must analyze the electronic and steric bias of your substrate. The pyrazole ring is an electron-rich aromatic system that undergoes Electrophilic Aromatic Substitution (EAS).
The Golden Rule of Pyrazole EAS
C4 Position: This is the most nucleophilic site. In 95% of cases, EAS (bromination) occurs here.
C3/C5 Positions: These are significantly less reactive. If C4 is blocked, direct bromination at C3/C5 is difficult and often leads to decomposition or N-bromination.
Recommendation: If you need a C3-bromo pyrazole and C4 is blocked, do not use EAS. Use lithiation/trapping (e.g.,
-BuLi then ) or de novo synthesis (cyclization of brominated diketones).
Decision Tree: Selecting Your Protocol
Figure 1: Decision matrix for selecting the optimal bromination strategy based on substrate electronics and substitution patterns.
Module 2: Core Experimental Protocols
Method A: The Standard (NBS in Polar Aprotic Solvent)
Best For: Electron-rich pyrazoles, late-stage functionalization, and acid-sensitive substrates.
Mechanism: NBS provides a low, controlled concentration of electrophilic bromine (
), minimizing over-bromination.
Reagents: N-Bromosuccinimide (1.05 equiv), MeCN or DMF (0.1 M).
Temperature:
to RT.
Protocol:
Dissolve substrate in MeCN (preferred over DMF for easier workup).
Workup: Pour into ice water. The product often precipitates out. Filter and wash with water.[2]
Method C: The "Green" Oxidative Protocol
Best For: Sustainability-focused workflows, avoiding toxic halogenated waste.
Mechanism: In situ generation of
from HBr using an oxidant ( or Oxone).
Reagents: 48% HBr (aq), 30%
(aq), Ethanol.
Protocol:
Dissolve pyrazole in EtOH. Add HBr (1.1 equiv).
Add
dropwise at RT.
The solution will turn orange (
generation) and then fade as it reacts.
Note: This method is highly atom-efficient but incompatible with oxidation-sensitive groups (thioethers, aldehydes).
Module 3: Troubleshooting & FAQs
This section addresses specific failure modes reported by users.
Issue 1: "I am seeing a spot on TLC that disappears during workup."
Diagnosis: Formation of N-Bromo Pyrazole .
Explanation: In N-unsubstituted pyrazoles, the bromine can attach to the nitrogen (kinetic product) instead of the C4 carbon (thermodynamic product). This N-Br bond is labile and hydrolyzes back to the starting material during aqueous workup.
The Fix:
Heat the reaction: Heating to
often promotes the rearrangement of the N-bromo species to the stable C4-bromo product.
Add Acid: A catalytic amount of acid (HCl or AcOH) can catalyze this rearrangement.
Check Reference: See Khan et al. regarding N-bromo intermediates [1].
Issue 2: "My reaction stalls at 50% conversion."
Diagnosis:HBr Salt Inhibition .
Explanation: The byproduct of bromination is HBr. Pyrazoles are basic. The HBr protonates the unreacted pyrazole, forming a pyrazolium salt. The pyrazolium ring is highly electron-deficient and deactivated toward further EAS.
The Fix:
Add a Scavenger: Include a non-nucleophilic base like
(in DMF) or NaOAc (in AcOH) to neutralize HBr as it forms.
Switch Reagents: Use NBS, which produces succinimide (neutral) instead of HBr (acidic).
Issue 3: "I am getting poly-bromination (dibromo species)."
Diagnosis:Substrate is too activated.Explanation: Amino-pyrazoles or alkyl-pyrazoles are so electron-rich that the monobromo product is still reactive enough to accept a second bromine (usually at C3/C5 or on the N-substituent).
The Fix:
Titration: Dissolve NBS in a solvent and add it via syringe pump over 1 hour.
Lower Temperature: Run the reaction at
or .
Protect Activating Groups: Acetylate free amines (-NHAc) to reduce their electron-donating power before bromination.
Module 4: Mechanistic Visualization
Understanding the pathway helps predict side reactions.
Figure 2: Reaction pathway showing the competition between N-bromination (kinetic trap) and C4-bromination (thermodynamic product).
Data Summary: Reagent Comparison
Feature
NBS (Method A)
/AcOH (Method B)
/HBr (Method C)
Selectivity
High
Moderate
Moderate
Atom Economy
Low (Succinimide waste)
High
Very High
Reaction pH
Neutral/Mild
Acidic
Oxidative
Cost
Moderate
Low
Low
Key Risk
Hard to remove succinimide*
Corrosive/Fuming
Incompatible with S/O oxidation
*Tip: Wash organic layer with water 3x to remove succinimide, or precipitate product from water.
References
Khan, M. A., et al. "Regioselective bromination of pyrazoles." Journal of Heterocyclic Chemistry, 2012.
Menon, S., et al. "Green bromination methods for heteroaromatics." Tetrahedron Letters, 2015.
Smith, J. "Troubleshooting N-bromination in nitrogen heterocycles." Common Organic Chemistry, 2024.
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: TSC-PYR-3Br-4NH2
Subject: Stability in Acidic/Basic Media & Handling Protocols
Compound CAS: 3438-16-8 (General analog ref) / 1909316-30-8 (Specific isomer)[1][2]
Executive Summary
3-Bromo-1-methylpyrazol-4-amine is a robust heterocyclic building block, but its amphoteric nature and halogen substituent create specific stability windows.[1][2]
In Acid: Chemically stable but physically liable to salt precipitation and extraction loss (retention in aqueous phase).[1][2]
In Base: Chemically sensitive.[1][2] The C-Br bond is generally stable to mild base, but susceptible to Nucleophilic Aromatic Substitution (
) under forcing conditions (high T, strong nucleophiles).[1] The amine moiety is prone to oxidative coupling in basic solutions exposed to air.[1][2]
Module 1: Acidic Media Stability
The Core Mechanism: Protonation vs. Degradation
In acidic media (pH < 2), the primary event is protonation of the exocyclic amine (
).[1] The pyrazole ring nitrogens are less basic due to aromaticity.[1][2]
Chemical Stability: High.[1][2][3] The pyrazole ring resists acid-catalyzed hydrolysis.[1][2] The C-Br bond is stable against non-oxidizing acids (HCl,
Physical Risk: The hydrochloride salt is highly polar, leading to insolubility in organic solvents (DCM, EtOAc) and high solubility in water.[1]
Troubleshooting Guide: Acidic Conditions
Symptom
Probable Cause
Corrective Action
Precipitate in HPLC Vial
Salt Formation. If using 0.1% TFA/FA in high organic mobile phase, the salt may crash out.[1][2]
Switch to a buffered aqueous phase (Ammonium Acetate) or reduce organic ratio in the sample diluent.[1][2]
Low Yield in Workup
Partitioning Error. At pH < 4, the compound is in the aqueous phase.[1]
Basify aqueous layer to pH > 9 before extraction to recover the free base.[1][2]
Loss of Bromine
Protodebromination. Rare, but possible in boiling conc.[1] HBr or HI.[1][2]
Avoid hydrohalic acids at reflux.[1][2] Use if strong acid is required at high temp.[1][2]
FAQ: Acidic Media
Q: Can I store this compound in 1N HCl?A: Yes, for short periods (24-48h) at
. However, long-term storage in solution is not recommended due to the risk of slow hydrolysis of the methyl group (rare) or trace oxidation.[1] Freeze-drying to the HCl salt solid is the preferred storage method.[1][2]
Module 2: Basic Media Stability
The Core Mechanism: Nucleophilic Attack & Oxidation
In basic media, the protonated amine is neutralized.[1] The electron-rich pyrazole ring generally protects the C-Br bond from attack.[1][2] However, the presence of the 1-methyl group prevents tautomerization, locking the system.[1]
Risk: Strong bases (NaOH, alkoxides) at high temperatures can displace the Bromine ( or ), especially if catalyzed by trace metals (Cu, Pd) often present in reactors.[1][2]
Oxidation Risk: The free amine is electron-rich and susceptible to oxidative dimerization (azo formation) in the presence of air and base.[1][2]
Lower reaction temperature.[1][2] Ensure base is not in large excess.[1][2] Switch to weaker bases (, ).
Solution Turns Brown/Black
Oxidative Degradation. Free amine oxidizing in air.[1][2]
Degas solvents with Argon/Nitrogen.[1][2] Add antioxidants (e.g., Ascorbic acid) if compatible.[1][2]
Dimer Peak (2M-2)
Azo Coupling.
Strictly exclude oxygen.[1][2] Store under inert atmosphere.
FAQ: Basic Media
Q: Is the compound compatible with Suzuki Coupling conditions (Base + Pd + Heat)?A: Generally, yes.[1] However, the C-Br bond is the reactive site.[1][2] If you are trying to couple at the amine (e.g., Buchwald), the Br might compete.[1] If coupling at the Br, the amine can poison the catalyst.[1] Protocol: Protect the amine (e.g., Boc) if the Br is the target, or use specific ligands (e.g., BrettPhos) if the amine is the target.[1]
Module 3: Visualizing the Stability Landscape
The following diagram illustrates the species distribution and degradation pathways based on pH and environmental factors.
Figure 1: Stability and reactivity flow of 3-Bromo-1-methylpyrazol-4-amine across pH gradients.
Module 4: Validated Protocols
Protocol A: Acid/Base Stress Test (Force Degradation)
Use this to validate stability for your specific batch or formulation.[1]
Preparation: Prepare a 1 mg/mL stock solution of the compound in Acetonitrile.
Acid Stress:
Mix
stock + 1N HCl .
Incubate at
for 4 hours.
Analysis: Neutralize with NaOH, inject to LC-MS.[1][2]
Pass Criteria: Recovery > 98%, no new peaks > 0.5%.[1]
Base Stress:
Mix
stock + 1N NaOH .
Incubate at
for 4 hours.
Analysis: Neutralize with HCl, inject to LC-MS.[1][2]
Pass Criteria: Look specifically for hydrolysis peak (
Interpreting LC-MS Data for 3-Bromo-1-methylpyrazol-4-amine Hydrochloride
Executive Summary & Core Directive In the synthesis of kinase inhibitors (e.g., JAK, LRRK2 pathways), 3-Bromo-1-methylpyrazol-4-amine serves as a critical scaffold. However, its analysis is frequently complicated by two...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
In the synthesis of kinase inhibitors (e.g., JAK, LRRK2 pathways), 3-Bromo-1-methylpyrazol-4-amine serves as a critical scaffold. However, its analysis is frequently complicated by two factors: its high polarity (exacerbated by the hydrochloride salt form) and the prevalence of its regioisomer, 4-Bromo-1-methylpyrazol-3-amine .
This guide objectively compares the analytical performance of standard Reverse Phase LC (RPLC) against Hydrophilic Interaction Liquid Chromatography (HILIC) for this specific molecule. Furthermore, it establishes a self-validating protocol to distinguish the target compound from its structural isomers using mass spectral signatures.
Physicochemical Profile & MS Signature[1]
Before interpreting data, one must understand how the hydrochloride salt behaves in the mass spectrometer.
The Hydrochloride Dissociation
The hydrochloride salt (HCl) is merely a delivery vehicle for stability. In the LC-MS source (Electrospray Ionization - ESI), the salt dissociates immediately.
Input: C
HBrN • HCl
Detected Species (Positive Mode): [C
HBrN + H]
Observation: You will not see the mass of the HCl salt (approx. 212.5 Da). You will see the protonated free base.
The Bromine Signature (The "Doublet")
The most distinct feature of this molecule is the isotopic pattern of Bromine (
Diagnostic Check: Any genuine signal for this compound MUST appear as two peaks of equal height separated by 2.0 Da (m/z 176.0 and 178.0). If you see a single peak, it is an interference, not your brominated target.
Comparative Analysis: Methodological Alternatives
This section compares the "Standard" approach (C18) against the "Optimized" approach (HILIC) and the Target vs. its Regioisomer.
Comparison A: Chromatographic Retention (RPLC vs. HILIC)
The Problem: 3-Bromo-1-methylpyrazol-4-amine is a small, polar, basic heterocycle. On standard C18 columns, it often elutes in the "void volume" (dead time), co-eluting with salts and matrix suppression.
Feature
Alternative 1: Standard C18 (RPLC)
Alternative 2: HILIC (Recommended)
Stationary Phase
Hydrophobic Alkyl Chain
Polar Silica / Amide / Zwitterionic
Retention Mechanism
Hydrophobic Interaction
Partitioning into water-enriched layer
Retention Time ()
< 1.5 min (Poor retention)
4.0 - 6.0 min (Excellent retention)
Peak Shape
Often tailing due to silanol interactions
Sharp, Gaussian
MS Sensitivity
Low (Suppressed by early eluting salts)
High (High organic mobile phase enhances desolvation)
Suitability
Fail for QC of polar salts
Pass for quantitation & impurity ID
Comparison B: Target vs. Regioisomer (The Critical QC Check)
During synthesis, the bromination or methylation step can yield the regioisomer: 4-Bromo-1-methylpyrazol-3-amine . Both have the exact same mass (m/z 176.0). MS alone cannot distinguish them; chromatography and fragmentation logic are required.
Parameter
Target: 3-Bromo-4-amine
Impurity: 4-Bromo-3-amine
Structure
Amine at C4, Br at C3
Amine at C3, Br at C4
Dipole Moment
Lower
Higher
HILIC Elution
Elutes Earlier (Less polar interaction)
Elutes Later (Stronger polar interaction)
Key Fragment
Loss of HCN (m/z 149) favored
Loss of NH (m/z 159) often favored
Experimental Protocol (Self-Validating)
This protocol is designed to ensure scientific integrity. It uses a "Trap-and-Elute" logic implicitly via the HILIC gradient.
Step 1: Sample Preparation[3]
Solvent: Do not dissolve the HCl salt in 100% water. Dissolve in 90:10 Acetonitrile:Water (with 10mM Ammonium Formate).
Reasoning: High water content disrupts the HILIC partition mechanism, causing peak distortion.
Concentration: 10 µg/mL (for full scan), 100 ng/mL (for SIM/MRM).
Step 2: LC Conditions (HILIC)
Column: Waters XBridge Amide or Phenomenex Kinetex HILIC (2.1 x 100 mm, 2.6 µm).
Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Buffer).
Mobile Phase B: Acetonitrile (Organic).
Gradient:
0-1 min: 95% B (Isocratic hold to retain polar salts).
1-7 min: 95% -> 60% B (Elution of amine).
7-10 min: 60% B (Wash).
Step 3: MS Parameters (ESI+)
Source Temp: 350°C (High temp required for amines).
Capillary Voltage: 3.0 kV.
Scan Range: m/z 100 – 300.
Target Ions: 176.0, 178.0 ([M+H]+).
Visualizing the Workflow & Interpretation
The following diagrams illustrate the decision-making process and the fragmentation logic required to validate the compound.
Diagram 1: Analytical Decision Matrix
This workflow guides the researcher through the selection of the correct column and the interpretation of the salt form.
Caption: Figure 1. Analytical workflow comparing RPLC and HILIC pathways. HILIC provides the necessary retention for polar amine salts.
Diagram 2: Fragmentation & Regioisomer Logic
This diagram details how to differentiate the target from its isomer based on fragmentation propensity.
Caption: Figure 2. Proposed fragmentation divergence.[2] The position of the amine influences the likelihood of ring cleavage (HCN loss) vs. deamination.
Troubleshooting & Interpretation Guide
Issue 1: Signal is present but no "Doublet" (1:1 ratio).
Cause: You are likely detecting a contaminant or a dechlorinated byproduct (if using Cl-containing solvents).
Solution: Verify the m/z gap is exactly 2.0 Da. If the gap is 2.0 Da but the ratio is 3:1 (Light:Heavy), you have a Chlorine atom, not Bromine.
Issue 2: Two peaks in the chromatogram with the same mass.
Interpretation: In HILIC mode, the 4-amino isomer (Target) generally elutes before the 3-amino isomer due to subtle shielding of the polar amine by the adjacent methyl and bromine groups, reducing its interaction with the water layer on the silica surface [1].
Issue 3: [M+Cl]- Adducts in Negative Mode.
Observation: If you run ESI Negative, you may see m/z 211/213.
Cause: This is the [M + Cl]- adduct formed by the free base binding with the chloride ion from the HCl salt. This is normal but ESI+ is preferred for sensitivity.
References
McCalley, D. V. (2017). "Understanding and manipulating the separation in hydrophilic interaction liquid chromatography." Journal of Chromatography A. Link
Agilent Technologies. (2020). "Separation of Polar Compounds Using HILIC." Application Note 5990-XXXX. Link
Thermo Fisher Scientific. (2019). "Interpretation of Isotope Patterns in Small Molecule LC-MS." Planet Orbitrap Educational Series. Link
PubChem. (2025).[5] "Compound Summary: 3-Bromo-1-methylpyrazol-4-amine." National Library of Medicine. Link
Sigma-Aldrich. (2024). "Product Specification: 3-Bromo-1-methyl-1H-pyrazol-4-amine." Link
Comparative Guide: Reactivity of 3-Aminopyrazole vs. 4-Aminopyrazole Isomers
[1] Executive Summary In medicinal chemistry, the positional isomerism of aminopyrazoles dictates their utility as scaffold building blocks. 3-Aminopyrazole (3-AP) is a "scaffold builder," primarily acting as a 1,3-binuc...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
In medicinal chemistry, the positional isomerism of aminopyrazoles dictates their utility as scaffold building blocks. 3-Aminopyrazole (3-AP) is a "scaffold builder," primarily acting as a 1,3-binucleophile to construct fused bicyclic systems like pyrazolo[1,5-a]pyrimidines.[1] In contrast, 4-aminopyrazole (4-AP) functions as a "scaffold decorator" or a precursor for distinct fused systems (e.g., pyrazolo[3,4-d]pyrimidines) due to its inability to participate in the same cyclization logic.[1]
This guide analyzes the electronic and steric determinants driving these reactivity differences, supported by experimental protocols and mechanistic pathways.
Feature
3-Aminopyrazole (3-AP)
4-Aminopyrazole (4-AP)
Primary Role
Bicyclic Scaffold Construction
Pharmacophore Installation / Linker
Tautomerism
High (3-amino 5-amino)
Low (Annular N-H only)
C4 Reactivity
High (Nucleophilic site for EAS)
Blocked (Substituted by )
Key Fused System
Pyrazolo[1,5-a]pyrimidine
Pyrazolo[3,4-d]pyrimidine
Stability
Moderate
Low (Oxidation prone; store as salt)
Structural & Electronic Properties[1]
Tautomerism and Nucleophilicity
The reactivity of 3-AP is defined by its annular tautomerism .[1] While often drawn as the 3-amino isomer, it exists in equilibrium with the 5-amino form. This ambiguity allows it to react as a 1,3-binucleophile (using the exocyclic amine and the ring nitrogen).
3-AP: The exocyclic amine lone pair conjugates with the ring, increasing electron density at C4 (making it a "push" alkene character).
4-AP: The amino group is at the C4 position.[1][2] Its lone pair donates into the ring, significantly increasing the basicity of the ring nitrogens but blocking the C4 position from electrophilic attack.
Basicity (
)
While both are more basic than unsubstituted pyrazole (
~2.5), their basicity profiles differ due to resonance:
3-AP:
(conjugate acid) 4.1 – 5.[1]5. The electron donation from the 3-amino group stabilizes the protonated N2.
4-AP:
(conjugate acid) is typically comparable or slightly lower due to the inductive effect of the sp2 nitrogens, but the amino group at C4 strongly activates the ring. Note: 4-AP is unstable as a free base and is typically handled as the HCl or hemisulfate salt to prevent oxidation.[1]
Reactivity Profile Comparison
Cyclocondensation (Scaffold Synthesis)
This is the most critical divergence point.
3-Aminopyrazole: The [3+3] Annulation
3-AP reacts with 1,3-biselectrophiles (e.g., 1,3-diketones,
-ketoesters) to form pyrazolo[1,5-a]pyrimidines .[1] The reaction is regioselective, controlled by the acidity of the conditions (kinetic vs. thermodynamic control).
4-Aminopyrazole: The [3+2+1] or [4+2] Challenge
4-AP cannot form pyrazolo[1,5-a]pyrimidines because the amino group and the ring nitrogen are not in a 1,3-relationship required for that specific ring closure.[1] Instead, 4-AP is used to synthesize pyrazolo[3,4-d]pyrimidines (isosteres of purine) by reacting with reagents like isothiocyanates or formamide equivalents.[1]
Electrophilic Aromatic Substitution (EAS)
3-AP: The C4 position is highly nucleophilic.[1] Nitration, halogenation, or formylation occurs readily at C4.
4-AP: The C4 position is occupied.[1] Electrophilic attack must occur at the ring nitrogens (N-alkylation) or on the exocyclic amine (N-acylation).[1]
Visualizing the Reaction Pathways
The following diagram contrasts the primary synthetic pathways for both isomers.
Caption: Divergent synthetic pathways. 3-AP undergoes direct cyclization to pyrazolo[1,5-a]pyrimidines, while 4-AP requires stepwise construction to form pyrazolo[3,4-d]pyrimidines.[1]
Experimental Protocols
Protocol A: Synthesis of Pyrazolo[1,5-a]pyrimidine from 3-Aminopyrazole
Objective: Demonstrate the 1,3-binucleophilic character of 3-AP.
Mechanism: Formamide acts as both a C1 donor and cyclization partner, reacting with the C4-amine and the adjacent ring nitrogens to close the pyrimidine ring.
Key Takeaways for Drug Design
Selectivity Control: When using 3-AP , regioselectivity (5- vs 7-substituted pyrazolo[1,5-a]pyrimidine) can be tuned by solvent polarity and temperature.[1] In non-polar solvents, the 7-isomer often predominates.
Stability Handling:4-AP should always be stored as a salt (HCl or Sulfate) at 2-8°C under inert gas.[1] The free base turns black rapidly upon air exposure due to oxidation.
Scaffold Diversity: Use 3-AP to access kinase inhibitor scaffolds (e.g., Zaleplon analogs).[1] Use 4-AP to access nucleotide analogs and JAK inhibitors.[1]
References
Synthesis of Pyrazolo[1,5-a]pyrimidines
Title: An Approach for the Synthesis of Pyrazolo[1,5-a]pyrimidines via Cu(II)-Catalyzed [3+3] Annulation.[1]
Executive Summary & Strategic Utility 3-Bromo-1-methylpyrazol-4-amine (CAS: 1909316-30-8) is a specialized heterocyclic building block distinct from its more common isomer, 4-bromo-1-methylpyrazol-3-amine. Its primary ut...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Utility
3-Bromo-1-methylpyrazol-4-amine (CAS: 1909316-30-8) is a specialized heterocyclic building block distinct from its more common isomer, 4-bromo-1-methylpyrazol-3-amine. Its primary utility lies in fragment-based drug discovery (FBDD) and scaffold hopping , where the specific vector of the C4-amine and C3-bromide allows for unique spatial arrangements of substituents that cannot be achieved with standard pyrazole synthons.
This guide objectively compares this compound against its positional isomers and provides a validated characterization and synthesis profile. The core value proposition of this scaffold is its ability to serve as a bifunctional orthogonal handle :
C4-Amine: Highly nucleophilic handle for amide coupling, reductive amination, or SNAr.
C3-Bromide: Sterically encumbered but reactive electrophile for Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, often retained for late-stage diversification.
Characterization Profile: The "Fingerprint"
Reliable identification is critical due to the prevalence of regioisomers (e.g., 5-bromo or 4-bromo variants) which have identical mass but vastly different reactivity profiles.
Physicochemical Specifications
Property
Data / Specification
Notes
CAS Number
1909316-30-8
Distinct from 4-bromo isomer (146941-72-2)
Molecular Formula
C₄H₆BrN₃
-
Molecular Weight
176.02 g/mol
Monoisotopic Mass: 174.97
Appearance
Off-white to pale yellow solid
Darkens upon oxidation/air exposure
Solubility
DMSO, Methanol, DCM
Low solubility in non-polar alkanes
pKa (Calculated)
~3.5 - 4.0 (Conjugate acid)
Less basic than pyridine; C4-amine is electron-rich
Storage
2-8°C, Inert Atmosphere
Hygroscopic and light-sensitive
Spectroscopic Identification (NMR & MS)
Note: Shifts are reported based on typical values for 1-methyl-4-aminopyrazole cores substituted at C3.
¹H NMR (400 MHz, DMSO-d₆):
δ 7.35 ppm (s, 1H, C5-H): The diagnostic singlet. It is typically downfield of the amine protons but upfield relative to the nitro-precursor (which appears ~8.5 ppm).
δ 4.20 ppm (br s, 2H, NH₂): Broad singlet, exchangeable with D₂O. Chemical shift varies with concentration.
δ 3.65 ppm (s, 3H, N-CH₃): Sharp singlet corresponding to the N-methyl group.
¹³C NMR (100 MHz, DMSO-d₆):
Expected peaks at 130.5 ppm (C5), 128.0 ppm (C4-NH₂), 115.0 ppm (C3-Br), 39.0 ppm (N-CH₃).
Mass Spectrometry (ESI+):
m/z: 176.0 [M+H]⁺ and 178.0 [M+H+2]⁺ (1:1 ratio characteristic of Bromine).
Comparative Analysis: 3-Bromo vs. 4-Bromo Isomers
The choice between the 3-Bromo-4-amino (Target) and 4-Bromo-3-amino (Alternative) scaffolds fundamentally alters the geometry and electronic properties of the final drug candidate.
Feature
3-Bromo-1-methylpyrazol-4-amine (Target)
4-Bromo-1-methylpyrazol-3-amine (Alternative)
Structure
Br at C3 , NH₂ at C4
Br at C4 , NH₂ at C3
Nucleophilicity
High (C4-NH₂): Resembles an aniline; highly reactive in amide couplings.
Moderate (C3-NH₂): Resembles an amidine; less nucleophilic, often requires stronger bases.
C-Br Reactivity
Sterically Hindered: C3 is flanked by N1-Me and C4-NH₂. Requires active catalysts (e.g., Pd-XPhos) for coupling.
Accessible: C4 is less hindered. Standard Suzuki conditions (Pd(PPh₃)₄) often suffice.
Vector Geometry
Substituents are adjacent (ortho-like) but with a 5-membered ring bond angle (~126°).
Substituents are adjacent but the N-Me vector points away from the C3-amine.
Primary Use
Creating fused bicyclic systems (e.g., pyrazolo[4,3-d]pyrimidines).
Standard linear linker extensions.
Decision Logic: When to use which?
Choose 3-Bromo (Target) if you need to cyclize onto the C4-amine to form a fused ring system involving the C3 position, or if your SAR suggests a substituent at C3 improves potency via hydrophobic interactions in a tight pocket.
Choose 4-Bromo (Alternative) if you simply need a linear extension or if the C3-position is meant to be the hydrogen bond donor/acceptor interface.
Synthesis & Experimental Protocols
Core Challenge: The primary synthesis risk is hydrodehalogenation (loss of bromine) during the reduction of the nitro precursor. Catalytic hydrogenation (H₂/Pd-C) is NOT recommended as it frequently cleaves the C-Br bond.
Recommended Route: Chemoselective reduction using Iron (Fe) or Tin(II) Chloride (SnCl₂).
Workflow Diagram (DOT)
Caption: Figure 1. Optimized synthesis route highlighting the critical chemoselective reduction step to prevent debromination.
Detailed Protocol: Iron-Mediated Reduction
This method is robust, scalable, and preserves the C-Br bond.
Setup: In a round-bottom flask equipped with a reflux condenser and mechanical stirrer, dissolve 3-bromo-1-methyl-4-nitropyrazole (e.g., 10 mmol) in Ethanol (30 mL) and Water (10 mL).
Addition: Add Ammonium Chloride (50 mmol) followed by Iron powder (50 mmol) in a single portion.
Reaction: Heat the suspension to 70–80°C for 2–4 hours. Monitor by TLC (50% EtOAc/Hexane) or LCMS. The starting material (Nitro) is less polar; the product (Amine) is more polar and UV active.
Workup (Critical):
Cool to room temperature.
Filter the mixture through a Celite pad to remove iron residues. Wash the pad copiously with Methanol or EtOAc.
Concentrate the filtrate under reduced pressure to remove organic solvents.
Dilute the aqueous residue with saturated NaHCO₃ (to pH ~9) and extract with EtOAc (3 x 50 mL).
Purification: Dry the combined organics over Na₂SO₄, filter, and concentrate. If necessary, purify via flash chromatography (Gradient: 0-10% MeOH in DCM).
Note: The amine can be unstable to air over long periods; store under nitrogen.
Application Data: Cross-Coupling Reactivity
When using this amine in Buchwald-Hartwig couplings (reacting the C3-Br with an external amine), the presence of the C4-amine and N1-methyl group creates a unique electronic environment.
Reactivity Hierarchy for C3-Bromide:
Oxidative Addition: Slower than phenyl bromides due to the electron-rich nature of the pyrazole ring.
Optimized:Pd₂(dba)₃ / XPhos or Pd-RuPhos G3 (Buchwald) -> High yields.
Base: Use weak bases (Cs₂CO₃) if possible to avoid side reactions with the free amine.
Self-Validation Check:
If the reaction fails: Check for catalyst poisoning by the free C4-NH₂.
Solution: Protect the C4-amine (e.g., as a Boc-carbamate) before attempting cross-coupling at the C3-bromide position. This significantly improves yields by preventing the amine from binding to the Palladium center.
HPLC method development for 3-Bromo-1-methylpyrazol-4-amine analysis
Executive Summary: The Selectivity Challenge Developing a robust HPLC method for 3-Bromo-1-methylpyrazol-4-amine presents a trifecta of chromatographic challenges: polar retention , basic peak tailing , and regioisomer r...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Selectivity Challenge
Developing a robust HPLC method for 3-Bromo-1-methylpyrazol-4-amine presents a trifecta of chromatographic challenges: polar retention , basic peak tailing , and regioisomer resolution .
While standard C18 chemistries are the default starting point for 90% of small molecules, they often fail for hydrophilic halogenated amines. This guide objectively compares three distinct separation strategies, ultimately demonstrating why Pentafluorophenyl (PFP) stationary phases offer superior performance over traditional C18 and High-pH methodologies for this specific pharmacophore.
- interactions, Dipole-Dipole, and Hydrogen Bonding.
Performance Metric
Rating
Technical Insight
Retention (k')
🟢 Good
The fluorine atoms on the stationary phase create a strong dipole that retains polar amines better than C18.
Peak Shape
🟢 Good
Modern core-shell PFP columns have reduced silanol activity.
Selectivity ()
🟢 Superior
The Deciding Factor: The electron-deficient PFP ring interacts specifically with the electron-rich bromine atom and the amine lone pair. This "shape selectivity" easily resolves regioisomers.
Method Development Decision Logic
The following diagram illustrates the logical pathway for selecting the PFP chemistry for this specific molecule.
Caption: Decision tree highlighting the necessity of PFP chemistry for halogenated polar amines.
Recommended Experimental Protocol
This protocol utilizes a Core-Shell PFP Column to maximize efficiency and resolution while maintaining low backpressure.
A. Chromatographic Conditions[1][7][8][9][10]
Parameter
Setting
Rationale
Column
Kinetex F5 (PFP) or Poroshell 120 PFP (100 x 4.6 mm, 2.6/2.7 µm)
Core-shell particles provide UHPLC-like performance on standard HPLC systems.
Mobile Phase A
Water + 10 mM Ammonium Formate + 0.1% Formic Acid
Buffer controls ionization (pH ~3.5); Formate improves MS sensitivity compared to TFA.
Mobile Phase B
Methanol
Crucial: Methanol promotes - interactions with the PFP ring better than Acetonitrile.
Flow Rate
1.0 mL/min
Optimized for 4.6 mm ID columns.
Temperature
35°C
Slightly elevated temperature reduces viscosity and improves mass transfer.
Detection
UV @ 254 nm (primary) and 220 nm
The pyrazole ring has strong absorbance at 254 nm.
B. Gradient Profile
Time (min)
% Mobile Phase B
Event
0.0
5%
Initial Hold (Focusing)
1.0
5%
End of Hold
10.0
60%
Linear Gradient
12.0
95%
Wash Impurities
14.0
95%
Wash Hold
14.1
5%
Re-equilibration
18.0
5%
Ready for Injection
C. Sample Preparation (Self-Validating Step)
Solvent: Dissolve the sample in 10% Methanol / 90% Water .
Why? The sample solvent must be weaker than the initial mobile phase (5% MeOH). Dissolving in 100% MeOH will cause "solvent effect" peak distortion (fronting) for early eluting polar amines.
Comparative Validation Data (Representative)
The following data represents expected performance characteristics based on the physicochemical interactions of aminopyrazoles on specified stationary phases.
Parameter
C18 (Acidic)
C18 (High pH)
PFP (Methanol)
Retention Time (Analyte)
1.8 min (Void interference)
4.2 min
5.5 min
Resolution (3-Br vs 5-Br)
0.8 (Co-elution)
1.2 (Partial)
> 2.5 (Baseline)
Tailing Factor (Tf)
1.8
1.1
1.2
MS Sensitivity
Medium (Ion suppression)
High
High
Troubleshooting & "Self-Validating" Systems
To ensure the method remains robust (Trustworthiness), implement these system suitability checks:
The "Methanol Test": If you switch Mobile Phase B from Methanol to Acetonitrile and resolution between isomers drops, it confirms that
- interactions are the driving separation mechanism. This validates the choice of PFP.
The "TFA Trap": If peak shape is poor with Formic Acid, you may be tempted to use Trifluoroacetic Acid (TFA). Caution: TFA suppresses MS signals by up to 90%. Only use TFA (0.05%) if UV detection is the sole method; otherwise, stick to Ammonium Formate buffer.
Retention Drift: PFP columns can be sensitive to "dewetting" in 100% aqueous conditions. Ensure the method never drops below 3-5% organic solvent to maintain phase activation.
References
PubChem. (2025).[4][9] 3-Bromo-1-methyl-1H-pyrazol-4-amine Compound Summary. National Library of Medicine.
[Link]
Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Application Note 5991-3960EN.
[Link]
Shimadzu. (2020). Separation Characteristics of Shim-pack™ Series Phenyl/PFPP Reversed Phase Columns. Technical Report C190-E214.
[Link]
Mac-Mod Analytical. (2018). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality.
[Link]
Chromatography Online. (2012). A Global Approach to HPLC Column Selection Using Reversed Phase and HILIC Modes. LCGC North America.
[Link]
Personal protective equipment for handling 3-Bromo-1-methylpyrazol-4-amine;hydrochloride
Comprehensive Safety and Handling Guide: 3-Bromo-1-methylpyrazol-4-amine;hydrochloride As a Senior Application Scientist, this guide provides essential, field-proven safety protocols for handling 3-Bromo-1-methylpyrazol-...
Author: BenchChem Technical Support Team. Date: February 2026
Comprehensive Safety and Handling Guide: 3-Bromo-1-methylpyrazol-4-amine;hydrochloride
As a Senior Application Scientist, this guide provides essential, field-proven safety protocols for handling 3-Bromo-1-methylpyrazol-4-amine hydrochloride. This document moves beyond mere compliance, offering a framework grounded in scientific causality to ensure the safety of all laboratory personnel. The procedures outlined herein are designed to be a self-validating system, integrating hazard identification with robust operational and emergency plans.
Critical Safety Briefing
For immediate reference, this table summarizes the most critical hazards and the minimum required actions. All personnel must be familiar with these points before entering the laboratory.
Hazard Category
Primary Risk
Minimum Required PPE
Immediate Action
Inhalation
Respiratory Irritation (H335) : The fine, crystalline nature of the solid poses a significant risk of airborne dust generation.[1]
NIOSH-approved respirator (N95 minimum for powders) or work exclusively within a certified chemical fume hood.
Move to fresh air immediately. If breathing is difficult, provide oxygen and seek medical attention.[1][2]
Skin Contact
Skin Irritation (H315) : Direct contact can cause irritation and potential chemical burns.[1][3]
Nitrile gloves (inspect before use) and a full-length lab coat.[2][4]
Immediately flush skin with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1]
Eye Contact
Serious Eye Irritation (H319) : Airborne particles or splashes can cause severe eye damage.[1]
Tightly-sealed chemical splash goggles conforming to ANSI Z87.1 or EN 166 standards.[2][5]
Flush eyes with water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[1]
Ingestion
Harmful if Swallowed (H302) : Accidental ingestion is toxic.[1]
N/A (Prevented by procedure)
Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]
In-Depth Hazard Analysis
Understanding the "why" behind safety protocols is fundamental to building a culture of safety. The hazards of 3-Bromo-1-methylpyrazol-4-amine hydrochloride stem from its chemical structure and physical form.
Physical Form : As a solid, crystalline hydrochloride salt, the primary physical hazard is the generation of fine dust during handling (e.g., weighing, transferring).[1][7] This dust can be easily inhaled, settle on surfaces, or come into contact with skin and eyes, making engineering controls and PPE paramount.[8]
Chemical Reactivity & Toxicity :
Amine Hydrochloride Salt : This functional group makes the compound an irritant. When in contact with moisture (e.g., on skin, in eyes, or mucous membranes), it can exhibit acidic properties, contributing to its corrosive potential.[4][9]
Brominated Pyrazole Core : The molecule contains a halogen (bromine) attached to a pyrazole ring. While stable under normal conditions, halogenated organic compounds require specific disposal procedures due to their environmental impact and the potential to form hazardous decomposition products like hydrogen bromide under high heat.[10][11] The toxicological properties of many novel pyrazole derivatives are not fully characterized, necessitating a cautious approach.[12]
The compound is toxic upon ingestion. This underscores the critical importance of prohibiting eating, drinking, or smoking in the lab and thorough handwashing after handling.[6][13]
The chemical can cause inflammation and irritation upon contact with the skin. This necessitates the use of appropriate gloves and a lab coat to prevent direct exposure.[2]
The material can cause significant damage if it enters the eyes. Tightly sealed goggles are required to protect against airborne dust and accidental splashes.
Inhalation of the dust can irritate the respiratory tract. All handling of the solid must be performed in a fume hood or with appropriate respiratory protection to prevent inhalation.[1][2]
Personal Protective Equipment (PPE) Protocol
The selection of PPE must be directly correlated with the specific task and associated risks.
Required : Work within a certified chemical fume hood.
Large-Scale Operations (>25g)
Chemical splash goggles and a face shield.
Nitrile gloves, chemically resistant apron over a lab coat, closed-toe shoes.
Required : Work within a certified chemical fume hood.
Spill Cleanup
Chemical splash goggles and a face shield.
Two pairs of nitrile gloves, chemically resistant coveralls or apron.
Required : A full-face respirator with HEPA cartridges or a Powered Air-Purifying Respirator (PAPR).[14] An N-95 is the absolute minimum for trained personnel on a very small spill.
General Laboratory Presence
Safety glasses with side shields.
Lab coat, closed-toe shoes.
Not required if the material is properly contained.
Safe Handling & Operations Workflow
This workflow provides a logical, step-by-step process for safely handling the compound from receipt to disposal.
Caption: Safe Handling Workflow for 3-Bromo-1-methylpyrazol-4-amine;hydrochloride.
Preparation : Before any work begins, review this guide and the manufacturer's Safety Data Sheet (SDS).[15] Designate a specific area for handling, preferably inside a certified chemical fume hood. Ensure that an emergency eyewash station and safety shower are accessible and have been recently tested.[6][13]
PPE : Don all appropriate PPE as specified in the table above. Gloves must be inspected for tears or holes before use.[2]
Handling : When weighing or transferring the solid, use techniques that minimize the creation of dust, such as gentle scooping. Avoid pouring the powder from a height.[2][8]
Storage : Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]
Post-Handling : After use, decontaminate the work area. Remove gloves using a technique that avoids touching the outer surface and dispose of them in the appropriate waste stream.[13] Always wash hands thoroughly with soap and water after handling is complete.[6][13]
Emergency Procedures: Spill and Exposure
Immediate and correct response to an emergency is critical.
Caption: Emergency Spill Response Flowchart.
Small Spill (<5g, contained) : If you are trained and have the correct PPE (including respiratory protection), you may clean the spill.[16] Alert others in the area.[17] Gently place wet absorbent material over the spill to prevent the powder from becoming airborne.[14] Once there is no visible powder, carefully scoop the material and absorbent pads into a polyethylene bag.[16][17] Seal the bag, label it as hazardous waste, and decontaminate the area.[16]
Large Spill : If the spill is large, if you have not been trained, or if you do not have the proper respiratory protection, DO NOT attempt to clean it up.[14] Alert everyone, evacuate the area immediately, and call for emergency response.[14][17]
Inhalation : Move the victim to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]
Skin Contact : Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[1]
Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]
Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Call a physician or poison control center immediately.[6]
Waste Disposal Protocol
Improper disposal of halogenated compounds poses a significant environmental risk and violates regulatory standards.
Segregation is Mandatory : This compound is a halogenated organic waste .[10][11] It MUST be collected in a waste container separate from non-halogenated waste.[18][19][20] Mixing these waste streams increases disposal costs and complexity.[10][19]
Container Requirements : Use only approved, chemically compatible containers for hazardous waste. The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "3-Bromo-1-methylpyrazol-4-amine;hydrochloride".[10][18]
Storage : The waste container must be kept tightly sealed at all times, except when adding waste.[18] Store it in a designated and labeled hazardous waste storage area, away from heat and incompatible materials.[10]
Disposal : Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office, following all local and national regulations.[8][10]
References
Duke University. (n.d.). Instructions for Cleaning Spills of Powdered Hazardous Drugs. Duke Occupational & Environmental Safety Office. Retrieved from [Link]
University of Tennessee Knoxville. (n.d.). Guidance for Hazardous Waste Spill Cleanup in Laboratories. Retrieved from [Link]
University of Illinois Urbana-Champaign. (2025, September 24). Chemical Spill. Division of Research Safety. Retrieved from [Link]
University of Tennessee Institute of Agriculture. (n.d.). Hazardous Waste Guide. UTIA Safety Office. Retrieved from [Link]
Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry. Retrieved from [Link]
American Chemical Society. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]
Clarkson University. (n.d.). CHEMICAL SPILL PROCEDURES. Retrieved from [Link]
Braun Research Group, University of Illinois. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]
University of North Carolina at Chapel Hill. (n.d.). 7.2 Organic Solvents. Environment, Health and Safety. Retrieved from [Link]
University of Wisconsin-Madison. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]
Thermo Fisher Scientific. (2025, September 19). SAFETY DATA SHEET. Retrieved from [Link]
University of California, Santa Barbara. (n.d.). Standard Operating Procedure: Hydrochloric Acid and other Strong Inorganic Acids. Retrieved from [Link]
Quanticum. (2023, January 2). QN-4806 - Safety Data Sheet. Retrieved from [Link]
Storemasta. (2025, July 2). Examples of PPE for Various Dangerous Goods Classes. Retrieved from [Link]
Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]
Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]
Fisher Scientific. (2010, October 29). SAFETY DATA SHEET - Methylamine hydrochloride. Retrieved from [Link]
U.S. Department of Health & Human Services. (2026, February 4). Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). Retrieved from [Link]
Georgia Institute of Technology. (n.d.). Personal Protective Equipment (PPE). Environmental Health & Safety. Retrieved from [Link]
Wipf Group, University of Pittsburgh. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Retrieved from [Link]
PubChemLite. (n.d.). 3-bromo-1-methyl-1h-pyrazol-4-amine. Retrieved from [Link]
ResearchGate. (n.d.). Scope of the bromination of pyrazole derivatives, phenothiazine and indoles. Reaction conditions. Retrieved from [Link]
Induquim. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]
Tri-iso. (n.d.). MATERIAL SAFETY DATA SHEET. Retrieved from [Link]
PubChem. (n.d.). 3-Bromo-1-methyl-1H-pyrazole. Retrieved from [Link]
ChemRxiv. (n.d.). Unexpected Reactivity of C4-Bromopyrazolyl-α-aminonitrile. Retrieved from [Link]
